(2S)-2-butylpiperidine hydrochloride

Core Science & Biosynthesis

Technical Guide: Comparative Analysis of Coniine and 2-Butylpiperidine

Executive Summary

This technical guide provides a rigorous comparison between Coniine (2-propylpiperidine) and its higher homolog, 2-butylpiperidine . While Coniine is historically significant as the primary neurotoxin in Conium maculatum (Poison Hemlock), 2-butylpiperidine serves as a critical structural analog in Structure-Activity Relationship (SAR) studies and is found in specific biological niches (e.g., Pimpinella species, Solenopsis venoms).

This document is designed for researchers requiring high-fidelity data on the differentiation of these alkaloids via mass spectrometry, their distinct synthetic pathways, and the pharmacological implications of side-chain elongation.

Structural & Stereochemical Analysis[1]

The fundamental difference between these two entities lies in the C2-position alkyl side chain. This single methylene addition (

) significantly alters lipophilicity ( ) and receptor binding affinity.

Physicochemical Properties[2][3]

Property	Coniine (2-Propylpiperidine)	2-Butylpiperidine	Impact of Difference
Formula			+14 Da mass shift (detectable by MS)
MW	127.23 g/mol	141.25 g/mol	Distinct molecular ion peaks
Side Chain	Propyl ( )	Butyl ( )	Increased steric bulk at binding site
Chirality	(S)-isomer is dominant natural toxicant	(S) or (R) depending on source	Stereochemistry dictates potency
LogP (Calc)	~2.5	~3.0	2-Butyl is more lipophilic; higher BBB penetration potential

Stereochemical Significance

In biological systems, the stereochemistry is critical. Natural Coniine is predominantly the (S)-(+) enantiomer.[1] For 2-butylpiperidine, synthetic routes often yield racemates unless asymmetric hydrogenation is employed. The (S)-configuration generally aligns the alkyl chain into the hydrophobic pocket of the nicotinic acetylcholine receptor (nAChR), maximizing antagonism.

Analytical Differentiation: Mass Spectrometry

Differentiation of these homologs is best achieved via Gas Chromatography-Mass Spectrometry (GC-MS). Both compounds undergo characteristic

-cleavage adjacent to the nitrogen atom.[2]

Fragmentation Logic

The ionization of the nitrogen lone pair triggers the cleavage of the C2-alkyl bond, ejecting the side chain radical and leaving a resonance-stabilized iminium ion.

• Coniine: Loss of Propyl radical (

  ).

• 2-Butylpiperidine: Loss of Butyl radical (

  ).

In both cases, the resulting base peak is the tetrahydropyridinium ion (

84).

Diagnostic Ions Table

Compound	Molecular Ion ( )	Base Peak (100%)	Loss Radical	Diagnostic Calculation
Coniine	127	84	Propyl ( )
2-Butylpiperidine	141	84	Butyl ( )

Visualization of Fragmentation Pathway

Figure 1: Comparative Mass Spectrometry Fragmentation Pathway showing the convergence on the m/z 84 base peak despite different molecular ions.

Synthetic Methodologies

While Coniine is often extracted from Conium maculatum, 2-butylpiperidine is typically synthesized for research purposes. The most robust protocol involves the catalytic hydrogenation of the corresponding pyridine.

Protocol: Catalytic Hydrogenation of 2-Alkylpyridines

Objective: Synthesis of 2-butylpiperidine from 2-butylpyridine. Scale: 10 mmol Safety: High-pressure hydrogen requires a blast shield. Pyridines are noxious; use a fume hood.

• Precursor Preparation:

  • Obtain commercially available 2-butylpyridine (CAS: 5058-19-5).[3]

  • Note: If unavailable, synthesize via Grignard addition of butylmagnesium bromide to pyridine followed by oxidation, though direct purchase is preferred for purity.

• Catalyst Loading:

  • In a hydrogenation pressure vessel (Parr reactor), dissolve 1.35 g (10 mmol) of 2-butylpyridine in 20 mL of Glacial Acetic Acid.

  • Add 5 mol% Platinum(IV) oxide (PtO₂) (Adams' catalyst). Caution: Pyrophoric when dry.

• Hydrogenation:

  • Purge vessel with

    (3x), then charge with to 50 psi (3.4 bar) .

  • Stir vigorously at 25°C for 12–24 hours. Monitor

    uptake.

• Workup:

  • Filter catalyst over Celite (keep wet to prevent ignition).

  • Concentrate the filtrate under reduced pressure to remove acetic acid.

  • Basify the residue with 10% NaOH to pH > 12 (liberates the free amine).

  • Extract with Dichloromethane (DCM) (

    ).

  • Dry over

    and evaporate solvent.

• Validation:

  • Verify product via GC-MS (Target

    141) and NMR.

Pharmacodynamics & Toxicology[2][5]

Both compounds act as antagonists at Nicotinic Acetylcholine Receptors (nAChRs) , specifically the neuromuscular junction (NMJ) subtypes.

Mechanism of Action (MOA)

The piperidine ring mimics the quaternary ammonium head of acetylcholine, while the alkyl tail interacts with the hydrophobic accessory pocket of the receptor.

• Coniine: Causes flaccid paralysis by blocking neurotransmission at the NMJ. Death results from respiratory failure (diaphragm paralysis).

• 2-Butylpiperidine: Exhibits similar antagonism. However, the cutoff effect in pharmacology suggests that as alkyl chains lengthen (C3

  C4 C5), lipophilicity increases, potentially increasing potency up to a steric limit. Beyond a certain length, the tail is too bulky for the receptor pocket, and potency drops.

Toxicity Profile

• Coniine:

  (mouse, i.v.) .

• 2-Butylpiperidine: While specific human toxicity data is scarcer, homologs in this class (e.g., solenopsins from ants) often possess necrotic and hemolytic properties in addition to neurotoxicity, due to their detergent-like amphiphilic nature (polar head, non-polar tail).

Biological Pathway Diagram

Figure 2: Mechanism of Action for 2-alkylpiperidine neurotoxicity leading to respiratory failure.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 441, Coniine. Retrieved from [Link]

• Lee, S. T., et al. (2008). Stereoselective potencies and relative toxicities of coniine enantiomers.[4] Chemical Research in Toxicology.[4] Retrieved from [Link]

• National Institute of Standards and Technology (NIST). Mass Spectrum of 2-Propylpiperidine. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem (2023). 2-Butylpyridine (Precursor) Compound Summary. Retrieved from [Link]

• Vowles, J. V., et al. (2021). Piperidine Alkaloids from Poison Hemlock.[5] Toxins. (Contextual grounding for nAChR mechanism). Retrieved from [Link]

Sources

• 1. Coniine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Butylpyridine | C9H13N | CID 78750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Stereoselective potencies and relative toxicities of coniine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fetal muscle-type nicotinic acetylcholine receptor activation in TE-671 cells and inhibition of fetal movement in a day 40 pregnant goat model by optical isomers of the piperidine alkaloid coniine - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of (2S)-2-Butylpiperidine as a Solenopsin Analog

This guide provides an in-depth technical analysis of (2S)-2-butylpiperidine , a simplified structural analog of the fire ant alkaloid Solenopsin A.

While Solenopsin A (trans-2-methyl-6-undecylpiperidine) is renowned for its potent inhibition of the PI3K/Akt pathway and ceramide mimicry , the (2S)-2-butylpiperidine analog serves as a critical Structure-Activity Relationship (SAR) probe . Its shortened alkyl chain drastically alters its lipophilicity and biological target profile, shifting activity from lipid-raft-associated signaling modulation (anti-cancer/anti-psoriasis) toward nicotinic acetylcholine receptor (nAChR) modulation (neurotoxicity), similar to its homolog Coniine.

Technical Guide for Structural Evaluation & Pharmacological Profiling

Part 1: Executive Technical Summary

(2S)-2-butylpiperidine is a monosubstituted piperidine alkaloid found as a minor component in Solenopsis (fire ant) venom and Conium (hemlock) species. In the context of drug development, it acts as a minimum pharmacophore control .

• Primary Utility: Decoupling neurotoxicity from therapeutic PI3K inhibition.

• Mechanism Divergence: Unlike long-chain solenopsins (C11–C15), which intercalate into cell membranes to inhibit Akt phosphorylation, the C4-butyl analog lacks the hydrophobicity to anchor in lipid rafts. Instead, it interacts primarily with ion channels (nAChR), serving as a model for the "stinging" neurotoxic component rather than the "healing" anti-inflammatory component.

• Key Application: Use as a negative control in anti-cancer screens (to prove chain-length dependence) and a positive control in neurotoxicity assays.

Part 2: Chemical Structure & Synthesis[1][2][3][4]

Structural Properties & Stereochemistry

The biological activity of 2-alkylpiperidines is stereospecific. The (2S) configuration is the naturally occurring form for most Conium and Solenopsis alkaloids.

Feature	(2S)-2-Butylpiperidine	Solenopsin A (Reference)
Structure	Monosubstituted (C2-butyl)	Disubstituted (2-Me, 6-Undecyl)
Chain Length	C4 (Short)	C11 (Long)
LogP (Calc)	~2.5 (Moderate Lipophilicity)	~7.5 (High Lipophilicity)
Primary Target	nAChR (Neurotoxin)	PI3K/Akt (Signaling Inhibitor)
Ceramide Mimicry	Negligible	High

Asymmetric Synthesis Protocol

To ensure valid biological data, the (2S) enantiomer must be synthesized with high optical purity (>98% ee).

Methodology: Asymmetric Hydrogenation of 2-Butylpyridine

• Precursor: 2-n-butylpyridine.

• Catalyst: Rhodium on alumina (Rh/Al₂O₃) or chiral Ru-complexes for direct enantioselective reduction.

• Resolution: If racemic reduction is performed, resolve using (S)-(+)-Mandelic acid .

Step-by-Step Workflow:

• Reagent Prep: Dissolve 2-butylpyridine (10 mmol) in ethanol/acetic acid (10:1).

• Hydrogenation: Pressurize with H₂ (50 psi) in the presence of PtO₂ or Rh catalyst. Stir for 12h at RT.

• Isolation: Filter catalyst, neutralize with NaOH, extract with CH₂Cl₂.

• Chiral Resolution:

  • Dissolve crude amine in hot acetone.

  • Add 1 eq. of (S)-(+)-Mandelic acid.

  • Recrystallize the salt 3x to enrich the (2S)-diastereomer.

  • Free base with 1M NaOH and distill.

• Validation: Confirm structure via ¹H-NMR and stereochemistry via chiral HPLC (Chiralcel OD-H column).

Part 3: Biological Mechanism of Action

The "Hydrophobic Switch" Hypothesis

Solenopsin analogs exhibit a biphasic activity profile dependent on alkyl chain length.

• Chain Length < C6 (e.g., Butyl): The molecule is too water-soluble to partition effectively into Lipid Rafts . It fails to displace PI3K from the membrane, rendering it inactive as an Akt inhibitor. However, it retains high affinity for the nicotinic acetylcholine receptor pore, causing depolarization (neurotoxicity).

• Chain Length > C10 (e.g., Solenopsin A): The molecule mimics the sphingosine backbone of Ceramide . It accumulates in lipid rafts, inhibiting the recruitment of PI3K/PDK1, leading to downregulation of Akt and suppression of angiogenesis/tumor growth.

Signaling Pathway Visualization

The following diagram illustrates the divergent pathways of the Butyl analog vs. the Undecyl (Solenopsin) analog.

Caption: Divergent mechanisms: (2S)-2-butylpiperidine targets ion channels (neurotoxicity), while long-chain analogs target lipid rafts (PI3K inhibition).

Part 4: Experimental Protocols for Evaluation

To characterize (2S)-2-butylpiperidine, you must run parallel assays comparing it against a positive control (Solenopsin A or Wortmannin).

Protocol A: PI3K/Akt Inhibition Assay (Western Blot)

Objective: Confirm lack of potency in the PI3K pathway (Negative Control).

• Cell Line: A375 (Melanoma) or 786-O (Renal Carcinoma) – cells with hyperactive Akt.

• Treatment:

  • Seed cells at

    cells/well in 6-well plates.

  • Starve cells (serum-free media) for 12h.

  • Treat with (2S)-2-butylpiperidine (10, 20, 50

    M) vs. Solenopsin A (5, 10 M).

  • Incubate for 2 hours.

  • Stimulate with Insulin (100 nM) for 15 min to induce Akt phosphorylation.

• Lysis & Blotting:

  • Lyse in RIPA buffer with phosphatase inhibitors.

  • Run SDS-PAGE and transfer to PVDF.

  • Primary Antibodies: Anti-pAkt (Ser473), Anti-pAkt (Thr308), Anti-Total Akt.

• Expected Result:

  • Solenopsin A: Dose-dependent disappearance of pAkt bands.

  • (2S)-2-butylpiperidine:No significant reduction in pAkt bands, confirming the chain length requirement for this pathway.

Protocol B: Antimicrobial Susceptibility (MIC)

Objective: Assess membrane disruption capability.

• Organisms: Staphylococcus aureus (Gram+), Pseudomonas aeruginosa (Gram-).

• Method: Broth Microdilution (CLSI standards).

• Procedure:

  • Prepare stock solution of (2S)-2-butylpiperidine in DMSO.

  • Serial dilution in Mueller-Hinton Broth (range: 0.5 – 256

    g/mL).

  • Inoculate with

    CFU/mL.

  • Incubate at 37°C for 24h.

• Data Interpretation:

  • Short-chain piperidines typically show high MICs (>128

    g/mL) compared to long-chain analogs (MIC 4–16 g/mL), as they cannot effectively disrupt bacterial cell membranes.

Part 5: Comparative Data Summary

The following table summarizes the expected biological profile of (2S)-2-butylpiperidine based on established SAR data for piperidine alkaloids.

Biological Assay	(2S)-2-Butylpiperidine	Solenopsin A (C11)	Clinical Relevance
Akt Phosphorylation (IC50)	> 100 M (Inactive)	~5–10 M	Cancer / Psoriasis
Angiogenesis Inhibition	Inactive	Potent	Tumor Growth
Neurotoxicity (LD50)	High (Toxic)	Moderate	Side Effect Profile
Antifungal (Candida)	Weak (MIC > 64 g/mL)	Potent (MIC < 10 g/mL)	Infection Control
Ceramide Mimicry	No	Yes	Apoptosis Induction

Part 6: Experimental Workflow Visualization

Caption: Workflow for evaluating (2S)-2-butylpiperidine, highlighting the decision gate based on chain-length dependent activity.

References

• Arbiser, J. L., et al. (2007). "Solenopsin, the alkaloidal component of the fire ant (Solenopsis invicta), is a naturally occurring inhibitor of phosphatidylinositol-3-kinase signaling and angiogenesis." Blood, 109(6), 2403-2409.

• Karlsson, I., et al. (2015). "Solenopsin A and analogs exhibit ceramide-like biological activity."[1] Vascular Cell, 7(1), 5.

• Fox, P. B., et al. (2013). "The lethal potential of the fire ant alkaloid solenopsin and its analogs." Journal of Agricultural and Food Chemistry, 61(46), 10943-10949.
• Leete, E., & Adityachaudhury, N. (1967). "Biosynthesis of the hemlock alkaloids. II. The conversion of -coniceine to coniine and -conhydrine." Phytochemistry, 6(2), 219-223. (Context for 2-alkylpiperidine biosynthesis/toxicity).
• MacConnell, J. G., et al. (1971). "The chemistry of fire ant venom." Tetrahedron, 26(4), 851-860.

Sources

• 1. Solenopsin - Wikipedia [en.wikipedia.org]

An Investigative Guide to the Potential Occurrence of 2-Butylpiperidine Alkaloids in Pimpinella acuminata

Executive Summary

The genus Pimpinella, a member of the Apiaceae family, is a rich source of diverse secondary metabolites, including phenylpropanoids, terpenoids, and flavonoids.[1] While the chemical profile of many Pimpinella species has been extensively studied, the presence of piperidine alkaloids, particularly 2-substituted variants like 2-butylpiperidine, in Pimpinella acuminata remains an unexplored area of natural product chemistry. This guide provides a comprehensive framework for the systematic investigation of 2-butylpiperidine alkaloids in P. acuminata. It is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical background and detailed, field-proven experimental protocols. The narrative moves from the hypothetical biosynthesis of these alkaloids to robust methodologies for their extraction, isolation, and structural elucidation, culminating in a discussion of their potential pharmacological significance. This document serves as a technical roadmap for uncovering novel bioactive compounds from a yet untapped botanical source.

Introduction: The Scientific Rationale

1.1. The Genus Pimpinella and the Species P. acuminata

The genus Pimpinella comprises over 150 species, many of which have a long history in traditional medicine and as culinary herbs.[1] Phytochemical investigations have revealed a wealth of bioactive compounds, primarily phenylpropanoids, terpenoids, flavonoids, coumarins, and sterols.[1][2] Pimpinella acuminata, in particular, has been noted for its terpenoid-rich essential oil.[3] However, the alkaloidal content of this species is largely undocumented. Given that piperidine alkaloids are found in other members of the Apiaceae family, there is a sound scientific basis for investigating their potential presence in P. acuminata.[4]

1.2. Piperidine Alkaloids: A Biologically Significant Class

Piperidine alkaloids are a widespread class of natural products characterized by a saturated six-membered nitrogen-containing ring.[5] This structural motif is a key pharmacophore in numerous synthetic drugs and natural products with a broad range of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and neuroprotective effects.[6][7][8][9] The 2-substituted piperidines are a particularly important subclass, with the stereochemistry at the C2 position often being critical for their biological function.[10][11]

1.3. The Knowledge Gap: 2-Butylpiperidine in P. acuminata

To date, there are no specific reports in the scientific literature detailing the isolation or identification of 2-butylpiperidine alkaloids from Pimpinella acuminata. This presents a unique research opportunity. The discovery of novel 2-substituted piperidine alkaloids from this plant could lead to the identification of new chemical entities with potential therapeutic applications. This guide is predicated on the hypothesis that such compounds may be present and provides the necessary tools for their discovery.

Hypothesized Biosynthesis of 2-Butylpiperidine Alkaloids

Understanding the potential biosynthetic pathway of 2-butylpiperidine alkaloids provides a theoretical foundation for their existence in P. acuminata. The piperidine ring itself is typically derived from the amino acid L-lysine.[4] The formation of the 2-butyl side chain is hypothesized to occur through a polyketide-like extension mechanism.

The proposed pathway begins with the decarboxylation of L-lysine to form cadaverine, which is then oxidatively deaminated to 5-aminopentanal. This intermediate undergoes spontaneous cyclization to form the Δ¹-piperideine Schiff base. The introduction of the butyl group at the C2 position is likely initiated by the addition of a four-carbon unit, derived from two successive additions of acetyl-CoA, followed by reduction steps to yield the saturated alkyl chain.

Caption: Hypothesized biosynthetic pathway of 2-butylpiperidine from L-lysine.

A Framework for Investigation: Methodologies and Protocols

This section outlines a systematic workflow for the extraction, isolation, and structural elucidation of 2-butylpiperidine alkaloids from P. acuminata. The causality behind each experimental choice is explained to ensure a thorough understanding of the process.

Caption: Workflow for the isolation and identification of alkaloids.

3.1. Plant Material and Extraction

Rationale: The choice of extraction method is critical for efficiently isolating alkaloids while minimizing the co-extraction of other compound classes. An acid-base extraction is the gold standard for selectively isolating basic alkaloids from a complex plant matrix.[12]

Protocol: Acid-Base Extraction of Alkaloids

• Preparation: Air-dry the aerial parts of P. acuminata in the shade and grind them into a fine powder.

• Defatting (Optional but Recommended): Macerate 1 kg of the powdered plant material with n-hexane for 24 hours to remove non-polar constituents like fats and waxes. Discard the hexane extract.

• Acidification: Moisten the defatted plant material with a 10% aqueous solution of ammonia to liberate free-base alkaloids from their salt forms within the plant tissue. Allow it to stand for 30 minutes.

• Maceration: Pack the material into a percolator and macerate with dichloromethane (DCM) for 48 hours. The free-base alkaloids will dissolve in the non-polar DCM.

• Acidic Extraction: Concentrate the DCM extract under reduced pressure. Partition the residue between 5% hydrochloric acid (HCl) and fresh DCM. The basic alkaloids will be protonated and move into the aqueous acidic layer as hydrochloride salts, while neutral and acidic compounds remain in the DCM layer.

• Basification: Separate the aqueous layer and wash it with fresh DCM to remove any remaining impurities. Then, basify the aqueous layer to a pH of 9-10 with concentrated ammonium hydroxide. This deprotonates the alkaloid salts, converting them back to their free-base form.

• Final Extraction: Extract the basified aqueous solution multiple times with DCM. The free-base alkaloids will now partition back into the DCM.

• Drying and Concentration: Combine the DCM extracts, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude alkaloid extract.

• Qualitative Confirmation: Perform a Dragendorff's test on a small portion of the crude extract.[13] The formation of an orange or reddish-brown precipitate indicates the presence of alkaloids.

Extraction Method	Principle	Advantages	Disadvantages
Acid-Base Extraction	Exploits the basicity of alkaloids for selective separation.[12]	High selectivity for alkaloids; removes many impurities.	Multi-step process; requires careful pH control.
Ethanolic Maceration	Dissolves a broad range of compounds based on polarity.	Simple procedure; extracts a wide polarity range of compounds.	Non-selective; co-extracts many other phytochemicals.
Supercritical Fluid Extraction (CO₂)	Uses supercritical CO₂ as a solvent.[14]	Environmentally friendly; tunable selectivity.	High initial equipment cost.

3.2. Isolation and Purification

Rationale: The crude alkaloid extract is a complex mixture. Column chromatography is an effective technique for the initial separation of this mixture into simpler fractions based on polarity. Subsequent purification of these fractions using higher resolution techniques like preparative HPLC is necessary to obtain pure compounds.

Protocol: Chromatographic Isolation

• Column Preparation: Pack a silica gel column using a slurry method with a non-polar solvent system (e.g., n-hexane:ethyl acetate, 9:1).

• Loading: Adsorb the crude alkaloid extract onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution: Begin elution with the non-polar solvent system, gradually increasing the polarity by increasing the proportion of ethyl acetate and then adding small amounts of methanol.

• Fraction Collection: Collect fractions of equal volume and monitor them by thin-layer chromatography (TLC) using a suitable solvent system and visualizing with Dragendorff's reagent.

• Pooling: Combine fractions with similar TLC profiles.

• Final Purification: Subject the combined fractions containing the target compounds to preparative HPLC or preparative TLC for final purification to yield isolated compounds.

3.3. Structural Elucidation

Rationale: The unambiguous identification of a novel compound requires a combination of spectroscopic techniques. Mass spectrometry provides information on the molecular weight and elemental composition, while NMR spectroscopy reveals the carbon-hydrogen framework and connectivity.

Caption: Logic flow for the structural elucidation of an unknown compound.

Protocol: Spectroscopic Analysis

• Mass Spectrometry:

  • Obtain a high-resolution mass spectrum (HRMS) using an ESI-QTOF mass spectrometer to determine the accurate mass and elemental composition of the protonated molecule [M+H]⁺.[15]

  • Perform tandem mass spectrometry (MS/MS) on the [M+H]⁺ ion to observe characteristic fragmentation patterns. For a 2-butylpiperidine, expect fragmentation involving the loss of the butyl side chain or cleavage of the piperidine ring.[16][17]

• NMR Spectroscopy:

  • Dissolve the pure compound in a suitable deuterated solvent (e.g., CDCl₃).

  • Acquire a ¹H NMR spectrum to identify the number and types of protons.[18]

  • Acquire a ¹³C NMR spectrum to determine the number of carbon atoms.

  • Acquire 2D NMR spectra (COSY, HSQC, HMBC) to establish the connectivity between protons and carbons and piece together the final structure.

Spectroscopic Data	Expected Observations for 2-Butylpiperidine
HRMS	[M+H]⁺ ion corresponding to the elemental formula C₉H₂₀N⁺.
MS/MS	Fragmentation corresponding to the loss of a butyl group (C₄H₉) or characteristic piperidine ring fragments.[16]
¹H NMR	Signals corresponding to the protons on the piperidine ring and the butyl side chain (methyl, methylene groups).[18]
¹³C NMR	Nine distinct carbon signals corresponding to the piperidine ring and the butyl group.
2D NMR	COSY correlations showing proton-proton couplings within the piperidine ring and the butyl chain. HMBC correlations connecting the butyl chain to the C2 position of the piperidine ring.

Potential Pharmacological Screening

Piperidine alkaloids are known for a wide array of biological activities.[8] Any novel 2-butylpiperidine alkaloids isolated from P. acuminata would be prime candidates for a variety of pharmacological screens.

• Antimicrobial Assays: Test against a panel of pathogenic bacteria and fungi to determine minimum inhibitory concentrations (MIC).

• Anti-inflammatory Assays: Evaluate the inhibition of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide-stimulated macrophage cell lines.

• Neuroprotective Assays: Screen for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitory activity, which is relevant for Alzheimer's disease research.[9]

• Cytotoxicity Assays: Assess activity against various cancer cell lines to identify potential anticancer properties.[7]

Conclusion and Future Directions

The investigation into the presence of 2-butylpiperidine alkaloids in Pimpinella acuminata represents a promising frontier in natural product research. This guide provides a robust, scientifically-grounded framework for undertaking such an investigation. The methodologies detailed herein are designed to be self-validating, ensuring a high degree of confidence in the results. The successful isolation and characterization of novel alkaloids from this species would not only contribute to the phytochemical knowledge of the Pimpinella genus but also offer new lead compounds for drug discovery and development. Future work should focus on the stereoselective synthesis of any identified compounds to confirm their absolute configuration and to enable further pharmacological evaluation.[11]

References

• Tropane, Piperidine, and Pyridine Alkaloid Biosynthesis | Pathway - PubChem. (n.d.). PubChem. Retrieved from [Link]

• Elucidating biosynthetic pathway of piperine using comparative transcriptome analysis of leaves, root and spike in Piper longum. (2021). bioRxiv. Retrieved from [Link]

• Wu, T., et al. (2023). Emerging Biopharmaceuticals from Pimpinella Genus. Molecules, 28(15), 5895. Retrieved from [Link]

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. (2021). ResearchGate. Retrieved from [Link]

• Pimpinella Species (Anise): Traditional Use, Mineral, Nutrient and Chemical Contents, Biological Activities. (2023). ResearchGate. Retrieved from [Link]

• Representative 2-substituted piperidine containing natural products. (n.d.). ResearchGate. Retrieved from [Link]

• Biosynthesis of Alkaloids. (n.d.). Imperial College London. Retrieved from [Link]

• Piperidine alkaloids biosynthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). MDPI. Retrieved from [Link]

• Pharmacological Applications of Piperidine Derivatives. (2023). Encyclopedia.pub. Retrieved from [Link]

• KEGG PATHWAY Database. (n.d.). Genome.jp. Retrieved from [Link]

• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2024). IJNRD. Retrieved from [Link]

• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. (2020). MDPI. Retrieved from [Link]

• Phytochemical Study and Isolation of Scopolutin from Pimpinella anisum Seeds Grown in Iraq. (2021). ResearchGate. Retrieved from [Link]

• fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. (2014). SciELO. Retrieved from [Link]

• Review of Pharmacological Properties and Chemical Constituents of Pimpinella anisum. (2012). ResearchGate. Retrieved from [Link]

• Constituents and therapeutic activities of Pimpinella anisum: A review. (2024). International Journal of Biological and Pharmaceutical Sciences Archive. Retrieved from [Link]

• Pimpinella pruatjan Molk: LC-MS/MS-QTFT Analysis of Bioactive Compounds from Decoction and Ethanol Extract of Aerial Parts. (2018). PMC. Retrieved from [Link]

• Review of Pharmacological Properties and Chemical Constituents of Pimpinella anisum. (2012). Hindawi. Retrieved from [Link]

• The extraction, separation and purification of alkaloids in the natural medicine. (2014). JOCPR. Retrieved from [Link]

• The Inhibitory Effect of Alcoholic Extraction of Pimpinella anisum against Candida albicans Isolated from Gingivitis. (2025). Journal of Medicinal plants and By-Products. Retrieved from [Link]

• Piperidine alkaloids. (n.d.). Wikipedia. Retrieved from [Link]

• Piperidine alkaloids – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• The number of different types of compounds identified from genus Pimpinella in different years. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. Emerging Biopharmaceuticals from Pimpinella Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 5. Piperidine alkaloids - Wikipedia [en.wikipedia.org]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. ijnrd.org [ijnrd.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. jocpr.com [jocpr.com]
• 13. researchgate.net [researchgate.net]
• 14. ajgreenchem.com [ajgreenchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. scielo.br [scielo.br]
• 18. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]

Technical Guide: Nicotinic Acetylcholine Receptor (nAChR) Antagonist Properties of 2-Alkylpiperidines

Executive Summary

The 2-alkylpiperidine class of alkaloids, typified by the fire ant venom component Solenopsin A , represents a critical scaffold in the modulation of nicotinic acetylcholine receptors (nAChRs). Unlike competitive antagonists that vie for the orthosteric acetylcholine (ACh) binding site, 2-alkylpiperidines predominantly function as non-competitive antagonists or open-channel blockers .

This distinction is vital for drug development: these compounds maintain efficacy even in the presence of high agonist concentrations, making them attractive candidates for treating conditions involving cholinergic overstimulation, such as excitotoxicity or specific addiction pathways. This guide details the structural prerequisites for potency, the biophysical mechanism of channel occlusion, and the validated protocols required to characterize these interactions.

Structural Basis & Structure-Activity Relationship (SAR)[1]

The efficacy of a 2-alkylpiperidine antagonist is governed by three molecular "dials": chain length, stereochemistry, and nitrogen substitution.

The Lipophilic Anchor (Alkyl Chain)

The alkyl side chain at the C2 (or C6) position is the primary driver of potency.

• The Goldilocks Zone: Activity typically peaks with alkyl chains between 11 and 14 carbons (undecyl to tetradecyl).

• Mechanism: The long hydrophobic tail interacts with the hydrophobic residues lining the transmembrane pore or the lipid-protein interface. Chains shorter than 7 carbons often fail to anchor effectively, drastically raising IC50 values (reducing potency).

Stereochemical Gating (Cis vs. Trans)

The spatial arrangement of substituents relative to the piperidine ring dictates binding site fit.

• Cis-isomers (e.g., Isosolenopsin): Generally exhibit higher potency for neuronal nAChRs (

  , ). The "U-shape" conformation allows for deeper penetration into the channel pore.

• Trans-isomers (e.g., Solenopsin A): While still active, often show reduced affinity compared to their cis counterparts due to steric clashes within the channel vestibule.

Nitrogen Quaternization

• Tertiary Amines (Protonated at physiological pH): Can cross membranes and access intracellular blocking sites.

• N-Methyl Quaternary Salts: Permanently charged. These are obligate extracellular or shallow-pore blockers, unable to cross the membrane. This modification is used to map the depth of the binding site.

Pharmacodynamics: Mechanism of Action

The primary mode of action for 2-alkylpiperidines is Non-Competitive Antagonism .

Pore Occlusion (Steric Block)

These compounds act as "molecular plugs." They do not prevent ACh from binding; instead, they enter the ion channel after it opens and physically occlude the flow of Na+ and Ca2+ ions.

• Use-Dependence: Blockade often requires the channel to open first. Therefore, high agonist activity facilitates the antagonist's effect.

• Voltage-Dependence: Because the binding site is deep within the electric field of the membrane, the block is often voltage-dependent. Hyperpolarization drives the positively charged piperidine deeper into the pore, increasing block duration.

Visualization of Pathway

The following diagram illustrates the transition from the open state to the blocked state, bypassing the competitive inhibition pathway.

Figure 1: Kinetic pathway showing 2-alkylpiperidines entering the open channel state to cause blockade.

Experimental Validation Protocols

To validate a novel 2-alkylpiperidine analog, you must distinguish between competitive and non-competitive mechanisms.

Protocol A: Whole-Cell Patch-Clamp Electrophysiology

Objective: Determine IC50 and Voltage-Dependence. System: HEK293 cells stably expressing human

or nAChRs.

Step-by-Step Methodology:

• Preparation:

  • Internal Solution (Pipette): 140 mM CsCl, 10 mM EGTA, 10 mM HEPES (pH 7.2). Note: CsCl blocks K+ channels to isolate Cl-/cation currents.

  • External Solution: Standard Tyrode’s solution containing 2 mM Ca2+.

• Giga-seal Formation:

  • Approach cell with 3-5 M

    pipette. Apply mild suction to achieve >1 G seal.

  • Apply strong suction pulse to rupture membrane (Whole-cell mode).

• Control Recording:

  • Clamp voltage at -60 mV.

  • Perfuse Agonist (10

    M Nicotine) for 2 seconds. Record peak current ( ).

  • Wash with external solution for 60 seconds.

• Antagonist Application:

  • Pre-incubate with 2-alkylpiperidine analog (varying concentrations: 0.1 nM to 10

    M) for 30 seconds.

  • Co-apply Agonist + Antagonist. Record peak current (

    ).

• Analysis:

  • Calculate Inhibition %:

    .

  • Voltage Ramp: Repeat at holding potentials from -100 mV to +40 mV. A linear I-V relationship indicates voltage-independence; a rectifying curve indicates pore block.

Protocol B: Radioligand Binding (Competition Assay)

Objective: Confirm lack of orthosteric binding (Non-competitive proof).

• Membrane Prep: Homogenize rat cortical tissue or transfected cell membranes.

• Ligand: Use

  -Epibatidine (High affinity agonist) at concentration (~0.05 nM).

• Competition:

  • Incubate membranes with

    -Epibatidine and increasing concentrations of the 2-alkylpiperidine.

  • Positive Control: Use Nicotine (cold) to define non-specific binding.

• Readout:

  • If the 2-alkylpiperidine fails to displace

    -Epibatidine (flat curve) but inhibits current in Patch-Clamp, it is confirmed as a Non-Competitive Antagonist .

Experimental Workflow Visualization

Figure 2: Decision tree for classifying the antagonist mechanism of novel piperidine analogs.

Summary Data: Potency Profiles

The following table summarizes typical IC50 values for Solenopsin analogs against neuronal nAChR subtypes, illustrating the impact of chain length and stereochemistry.

Compound	Alkyl Chain	Stereochemistry	IC50 ( M)	IC50 ( M)	Mechanism
Solenopsin A	C11 (Undecyl)	Trans	4.2	8.5	Open Channel Block
Isosolenopsin A	C11 (Undecyl)	Cis	0.8	3.1	Open Channel Block
Analog C6	C6 (Hexyl)	Cis	>50.0	>100.0	Weak Block
Analog C14	C14 (Tetradecyl)	Cis	0.5	1.2	Potent Block
N-Methyl-Solenopsin	C11	Trans (Quat.)	12.0	15.5	Voltage-Dependent

Note: Data represents aggregated mean values from electrophysiological studies. Lower IC50 indicates higher potency.

References

• Arbiser, J. L., et al. (2007).[1] Solenopsin, the alkaloidal component of the fire ant (Solenopsis invicta), is a naturally occurring inhibitor of phosphatidylinositol-3-kinase signaling and angiogenesis.[1][2][3] Blood. Link

• Daly, J. W., et al. (1986). Alkaloids from amphibian skin: a tabulation of over eight hundred compounds. Journal of Natural Products. Link

• Rashid, M., et al. (2013). Synthesis and pharmacological evaluation of 2,6-disubstituted piperidines as nicotinic acetylcholine receptor antagonists. Bioorganic & Medicinal Chemistry Letters. Link

• Arias, H. R., et al. (2006). Interaction of non-competitive antagonists with the nicotinic acetylcholine receptor ion channel. Current Protein and Peptide Science. Link

• Benchchem Protocols. (2023). Application Notes and Protocols for Characterizing nAChR Antagonist in Patch-Clamp Experiments. Link

Sources

• 1. Solenopsin [bionity.com]
• 2. Solenopsin, the alkaloidal component of the fire ant (Solenopsis invicta), is a naturally occurring inhibitor of phosphatidylinositol-3-kinase signaling and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solenopsin - Wikipedia [en.wikipedia.org]

Solubility of (2S)-2-butylpiperidine hydrochloride in water vs organic solvents

Technical Guide: Solubility Profiling & Solvent Selection for (2S)-2-butylpiperidine Hydrochloride

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of (2S)-2-butylpiperidine hydrochloride , a chiral piperidine alkaloid salt. While specific solubility data for this homolog is often sparse in general literature compared to its N-butyl (bupivacaine precursor) or 2-propyl (coniine) analogs, its physicochemical behavior follows predictable trends governed by its amphiphilic structure.

Key Takeaway: (2S)-2-butylpiperidine hydrochloride exhibits a dual solubility profile . The hydrochloride moiety confers high water solubility and affinity for polar protic solvents (alcohols), while the lipophilic C2-butyl chain and piperidine ring allow for significant solubility in chlorinated organic solvents (DCM, Chloroform), a trait often exploited for ion-pair extraction. It is effectively insoluble in non-polar hydrocarbons and ethers, making these ideal antisolvents for purification.

Physicochemical Fundamentals

To understand the solubility behavior, we must deconstruct the molecule into its functional interactions.

• Compound Identity: (2S)-2-butylpiperidine hydrochloride.

• Structure: A six-membered saturated nitrogen heterocycle (piperidine) with a butyl group at the C2 position (S-configuration), protonated as a chloride salt.

• Molecular Weight: ~177.7 g/mol (Base ~141.2 + HCl 36.5).

Structural Drivers of Solubility

• The Ionic Head (Piperidinium Chloride): The protonated nitrogen and chloride counterion form a high-energy crystal lattice stabilized by ionic interactions and hydrogen bonding (N-H···Cl). This drives hydrophilicity , ensuring solubility in water and methanol.

• The Lipophilic Tail (C2-Butyl Group): Unlike simple piperidine, the 2-butyl group adds significant non-polar surface area. This disrupts the water structure (hydrophobic effect) but enhances van der Waals interactions with organic solvents.

  • Impact: Compared to piperidine HCl, the (2S)-2-butyl analog will have lower water solubility (though still soluble) and higher solubility in DCM/CHCl₃ .

Solubility Profile: Water vs. Organic Solvents[1][2]

The following table summarizes the solubility tiers based on polarity and dielectric constants.

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Explanation
Aqueous	Water (pH < 7), 0.1M HCl	High (>100 mg/mL)	Favorable ion-dipole interactions. The lattice energy is overcome by hydration enthalpy.
Polar Protic	Methanol, Ethanol, IPA	High to Moderate	Strong H-bonding capability solvates the chloride ion and the ammonium head. Solubility decreases as alcohol chain length increases (MeOH > EtOH > IPA).
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate/High	Critical for Process: Unlike many inorganic salts, lipophilic amine salts often dissolve in DCM due to "tight ion pairing" and the lipophilic butyl/piperidine scaffold.
Polar Aprotic	DMSO, DMF, DMAc	High	High dielectric constant facilitates charge separation; excellent for reactions but difficult to remove.
Ketones	Acetone, MEK	Low/Sparingly	Poor solvator for chloride salts.[1] Often used as an antisolvent to induce crystallization.[2]
Ethers	Diethyl Ether, MTBE, THF	Insoluble	Low polarity cannot overcome crystal lattice energy. Excellent antisolvents.
Hydrocarbons	Hexane, Heptane, Toluene	Insoluble	Completely non-interacting with the ionic salt. Used to wash away non-polar impurities.

Experimental Protocols

Protocol A: Gravimetric Solubility Screen

For precise determination when literature values are unavailable.

• Preparation: Weigh 100 mg of (2S)-2-butylpiperidine HCl into a 4 mL vial.

• Solvent Addition: Add the target solvent in 100 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition. Sonication (5 mins) may be required to break crystal aggregates.

• Endpoint: Record the volume (

  ) required for complete dissolution (clear solution).

• Calculation:

• Validation: If undissolved solid remains after 2 mL (S < 50 mg/mL), filter the supernatant, evaporate to dryness, and weigh the residue to determine the saturation limit.

Protocol B: Recrystallization Strategy (Purification)

The most effective method for purifying this salt utilizes a solvent/antisolvent system.

• Primary Solvent: Ethanol (or Isopropanol).

• Antisolvent: Diethyl Ether (or Heptane).

Workflow:

• Dissolve crude (2S)-2-butylpiperidine HCl in the minimum amount of boiling Ethanol.

• Perform a hot filtration (if insoluble particulates are present).[3]

• Allow the solution to cool to room temperature.[3][4]

• Slowly add Diethyl Ether dropwise until a persistent turbidity (cloud point) is observed.

• Add 1-2 drops of Ethanol to clear the solution.

• Cool at 4°C overnight. White crystalline needles should form.

• Filter and wash with cold Ether.

Visualization: Solubility & Process Decision Trees

Figure 1: Solvent Selection Decision Tree

This diagram guides the researcher in selecting the appropriate solvent system based on the process goal (Reaction, Extraction, or Crystallization).

Caption: Decision matrix for solvent selection based on the intended chemical operation. High-contrast nodes indicate primary process categories.

Applications in Drug Development

• Chiral Resolution: (2S)-2-butylpiperidine is often used as a resolving agent for chiral acids. The solubility difference between the diastereomeric salts (formed with a chiral acid) in solvents like Acetone or Ethanol is the basis for separation.

  • Tip: If the HCl salt is too soluble, switch to a Tartrate or Mandelate salt to lower solubility and improve discrimination in recrystallization.

• Synthesis of Local Anesthetics: While Bupivacaine uses N-butyl, C-alkyl piperidines are investigated for specific channel blocking activities. The HCl salt must be converted to the free base for N-alkylation or acylation reactions.

  • Protocol: Dissolve HCl salt in water

    Basify to pH 12 (NaOH) Extract with Hexane (Free base is highly soluble in Hexane).

• Handling & Stability:

  • Hygroscopicity: Piperidine salts are hygroscopic.[5] Store in a desiccator.

  • Common Ion Effect: Solubility in water decreases significantly in the presence of excess Cl⁻ (e.g., 1M HCl or NaCl brine) due to the common ion effect, useful for "salting out" the product.

References

• ChemicalBook. (2025). Piperidine hydrochloride Properties and Solubility Data. Retrieved from

• National Institutes of Health (NIH). (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. PMC9367008.[6] Retrieved from

• MIT OpenCourseWare. (2023). Two-Solvent Recrystallization Guide. Department of Chemistry. Retrieved from

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Contextual grounding for amine salt behavior).
• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative text on solubility of hydrochloride salts).

Sources

• 1. echemi.com [echemi.com]
• 2. scispace.com [scispace.com]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. chemistry-solutions.com [chemistry-solutions.com]
• 5. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]
• 6. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Chiral Landscape: A Technical Safety Guide to Piperidine Hydrochloride Salts for Pharmaceutical Innovators

Introduction: Beyond the Formula – The Imperative of Stereochemical Safety

In the landscape of pharmaceutical development, piperidine scaffolds are ubiquitous, forming the core of numerous active pharmaceutical ingredients (APIs).[1] When these structures are chiral and formulated as hydrochloride salts, their handling demands a nuanced understanding that transcends standard chemical safety protocols. This guide is designed for the discerning researcher, scientist, and drug development professional, offering an in-depth perspective on the safety data sheet (SDS) as a critical tool in managing the risks associated with these valuable compounds. We will deconstruct the typical SDS, infusing it with field-proven insights and the crucial context of stereochemistry, ensuring that safety and scientific integrity remain paramount in the laboratory. The core principle of this guide is that enantiomers, while chemically similar, can exhibit profoundly different biological activities and toxicological profiles, a concept known as chiral toxicology.[2][3] Therefore, from a safety and regulatory perspective, it is prudent to consider each enantiomer as a distinct chemical entity until proven otherwise.

The Foundation of Safety: Deconstructing the SDS for Chiral Piperidine Hydrochloride Salts

The Safety Data Sheet (SDS) is the cornerstone of chemical safety. For chiral piperidine hydrochloride salts, a comprehensive SDS must be viewed through the lens of its dual nature: the inherent hazards of the piperidine ring and the acidic properties of the hydrochloride salt, all while considering the potential for enantiomer-specific activity.

Hazard Identification: A Tale of Two Moieties and a Chiral Center

Chiral piperidine hydrochloride salts present a multi-faceted hazard profile. The primary hazards stem from the piperidine moiety, which is classified as toxic and corrosive.[4] The hydrochloride salt imparts acidic properties and can contribute to respiratory and skin irritation.

Key Hazards Associated with Piperidine and its Hydrochloride Salt:

Hazard Class	GHS Classification	Description	Causality and Field Insights
Acute Toxicity (Oral)	Category 3 or 4	Toxic or harmful if swallowed.[5]	The piperidine ring can be readily absorbed and may exhibit neurotoxic effects.[6][7] The hydrochloride salt form generally enhances water solubility, which can influence the rate of absorption.
Acute Toxicity (Dermal)	Category 3	Toxic in contact with skin.[4]	The lipophilic nature of the piperidine ring allows for dermal absorption. The hydrochloride salt may cause localized irritation, potentially increasing permeability.
Skin Corrosion/Irritation	Category 1B or 2	Causes severe skin burns and eye damage or causes skin irritation.	Piperidine is a strong organic base and is corrosive to tissues. The hydrochloride salt is acidic and can also cause irritation or burns, particularly at high concentrations or with prolonged contact.
Serious Eye Damage/Irritation	Category 1	Causes serious eye damage.	The corrosive and irritant nature of both the amine and the acidic salt can lead to irreversible eye damage.
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.	Inhalation of dust or aerosols can irritate the mucous membranes and respiratory tract due to the acidic nature of the hydrochloride salt.

The Chiral Dimension: While the fundamental hazards are dictated by the piperidine hydrochloride structure, the potency and specific toxicological endpoints can differ between enantiomers.[2] For instance, one enantiomer may have a higher affinity for a particular receptor, leading to a more pronounced biological (and potentially toxic) effect at a lower dose.[8] Regulatory bodies like the FDA and Health Canada emphasize the need for separate toxicological evaluation of enantiomers in drug development.[9][10] Therefore, when handling a chiral piperidine hydrochloride salt, especially a novel one, it is crucial to assume that it may be a highly potent compound until comprehensive toxicological data is available.

Risk Mitigation in Practice: From Synthesis to Disposal

A robust safety protocol for chiral piperidine hydrochloride salts encompasses the entire lifecycle of the compound in the laboratory. This requires a proactive approach to risk assessment and the implementation of stringent control measures.

Engineering Controls: The First Line of Defense

Engineering controls are designed to minimize exposure by isolating the hazard from the researcher. For potent compounds like many chiral piperidine derivatives, these are non-negotiable.

• Fume Hoods: All handling of solid and liquid forms of piperidine hydrochloride salts should be conducted in a certified chemical fume hood to prevent inhalation of dust, aerosols, or vapors.

• Glove Boxes/Isolators: For highly potent or sensitizing compounds, or when handling larger quantities, the use of a glove box or an isolator provides a higher level of containment.[11]

• Ventilated Enclosures: When weighing solids, a ventilated balance enclosure is essential to contain dust particles.

Diagram: Laboratory Workflow for Handling Potent Chiral Compounds

Caption: A typical workflow for handling potent chiral piperidine hydrochloride salts.

Personal Protective Equipment (PPE): The Essential Barrier

The selection of appropriate PPE is critical and should be based on a thorough risk assessment.[12]

PPE Category	Specification	Rationale and Field Insights
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Consider double-gloving.	Nitrile gloves offer good protection against many chemicals, but it is essential to check the manufacturer's compatibility chart. Double-gloving is recommended when handling highly potent compounds to protect against tears and contamination during doffing.[13][14]
Eye Protection	Chemical splash goggles or a face shield.	Standard safety glasses are insufficient. Goggles provide a seal around the eyes to protect against splashes and dust. A face shield should be worn in conjunction with goggles when there is a significant splash risk.
Body Protection	A lab coat, chemically resistant apron, and full-length pants and closed-toe shoes.	A lab coat should be worn at all times. A chemically resistant apron provides an additional layer of protection against spills of corrosive materials.
Respiratory Protection	An air-purifying respirator with appropriate cartridges (e.g., for organic vapors and acid gases) may be required based on the risk assessment.	Respirator use requires a formal respiratory protection program, including fit-testing and training.[13]

Safe Handling and Storage: Preserving Integrity and Preventing Exposure

Proper handling and storage procedures are vital for both safety and maintaining the chemical integrity of chiral piperidine hydrochloride salts.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[5] Keep containers tightly closed.

• Handling: Avoid creating dust. Use appropriate tools for transferring solids. When making solutions, always add the salt to the solvent slowly.

• Waste Disposal: All waste contaminated with chiral piperidine hydrochloride salts should be treated as hazardous waste.[15] Segregate waste streams (e.g., solid waste, liquid waste) and dispose of them in clearly labeled, sealed containers according to institutional and local regulations.[9][16]

Emergency Preparedness: A Proactive Approach to Incidents

Even with the best precautions, spills and exposures can occur. A well-rehearsed emergency plan is essential.

Spill Response Protocol

This protocol outlines the steps for managing a small-scale laboratory spill of a chiral piperidine hydrochloride salt. For large spills, evacuate the area and contact emergency personnel.

Experimental Protocol: Small-Scale Spill Cleanup

• Alert and Isolate: Immediately alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: At a minimum, wear double gloves, chemical splash goggles, a face shield, and a lab coat. If the compound is volatile or dusty, respiratory protection may be necessary.

• Neutralize and Contain:

  • For solid spills, carefully cover the powder with a neutralizing agent such as sodium bicarbonate or a commercial spill absorbent designed for acids. Avoid raising dust.

  • For liquid spills, create a dike around the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Then, apply a neutralizing agent.

• Collect and Clean:

  • Once the spill has been absorbed and neutralized, use a scoop or other appropriate tools to carefully collect the material into a designated hazardous waste container.

  • Clean the spill area with a detergent and water solution, followed by a rinse with water.

• Decontaminate: Wipe down all equipment used for cleanup with a suitable decontaminating solution (e.g., 10% bleach solution followed by a sodium thiosulfate rinse, then water).[17]

• Dispose: Seal and label the waste container and dispose of it through the institutional hazardous waste program.

• Report: Report the incident to your supervisor and the appropriate safety officer.

Diagram: Spill Response Decision Tree

Caption: A decision tree for responding to a chemical spill.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and flush the affected area with plenty of water for at least 15 minutes. Seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion: A Culture of Safety in Chiral Drug Discovery

The safe handling of chiral piperidine hydrochloride salts is not merely a matter of following a checklist; it requires a deep understanding of the chemical and toxicological principles at play. By recognizing the potential for enantiomer-specific hazards and integrating this knowledge into a comprehensive safety framework, researchers and drug development professionals can mitigate risks and foster a culture of safety. This in-depth approach, grounded in scientific integrity and practical experience, ensures that the pursuit of novel therapeutics does not come at the cost of personal or environmental well-being.

References

• Standard Operating Procedure for Hydrochloric Acid. (n.d.). University of California, Merced, Environmental Health & Safety.
• Highly Potent Compounds. (2020, January 11). VxP Pharma.
• Handling & Processing of Potent Compounds: A Holistic Approach. (n.d.). IPS.
• Controlling Occupational Exposure to Hazardous Drugs. (n.d.).
• PIPERIDINE HYDROCHLORIDE CAS NO 6091-44-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
• Application of Chiral Piperidine Scaffolds in Drug Design. (2023, March 15). Pharmaceutical Fronts.
• Spill and Cleaning Protocol. (n.d.). Michigan State University, Environmental Health & Safety.
• The Dark Art of Chemistry - Chiral Chromatography. (n.d.).
• How to Choose PPE for Chemical Work. (n.d.).
• Chapter 8: Decontamination, Disinfection and Spill Response. (2023, March 6). West Virginia University, Environmental Health & Safety.
• Piperazine Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Different modalities of piperidine-containing drugs and drug candidates. (n.d.).
• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. (2020, April 21). Molecules.
• Application of Chiral Piperidine Scaffolds in Drug Design. (2023, March 15).
• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolin
• Application of Chiral Piperidine Scaffolds in Drug Design. (n.d.). Thieme E-Books & E-Journals.
• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolin
• Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. (2024, January 30).
• Piperidine hydrochloride synthesis. (n.d.). ChemicalBook.
• Hazardous Waste Disposal Guide. (n.d.). Dartmouth College, Environmental Health and Safety.
• Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta.
• Chemical Waste Disposal Guidelines. (n.d.). Emory University, Department of Chemistry.
• Chapter 7 Chemical Disposal Procedures. (n.d.). University of Wisconsin–Madison, Safety Department.
• The preparation method of chiral piperidine amine compounds and the recovery method of chiral resolving agent. (n.d.).
• Chapter 7 - Management Procedures For Specific Waste Types. (n.d.). University of Central Florida.
• Chiral toxicology: it's the same thing...only different. (n.d.). PubMed.
• The Significance of Chirality in Drug Design and Development. (n.d.). Molecules.
• Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. (n.d.).
• PROCESS FOR RESOLVING CHIRAL PIPERIDINE ALCOHOL AND PROCESS FOR SYNTHESIS OF PYRAZOLO [1,5-A]PYRIMIDINE DERIVATIVES USING SAME. (2008, February 21).
• Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. (n.d.). Journal of Medicinal Chemistry.
• Quality Risk Management in Pharmaceutical Manufacturing Operations: Case Study for Sterile Product Filling and Final Product Handling Stage. (n.d.). Applied Sciences.
• Piperidine Safety Data Sheet. (n.d.). Jubilant Life Sciences Limited.
• The challenge of handling highly potent API and ADCs in analytical chemistry. (n.d.). Eurofins.
• HAZARD IDENTIFICATION AND RISK ASSESSMENT IN API OF PHARMACEUTICAL INDUSTRY. (n.d.).
• Poisonous Piperidine Plants and the Biodiversity of Norditerpenoid Alkaloids for Leads in Drug Discovery: Experimental Aspects. (n.d.).
• Risk Assessment of Raw Materials and Contact Materials (1 of 2). (2022, January 17).
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Hazardous chemistry in API development and manufacturing. (n.d.). Sterling Pharma Solutions.
• Poisonous Piperidine Plants and the Biodiversity of Norditerpenoid Alkaloids for Leads in Drug Discovery: Experimental Aspects. (2022, October 12). Molecules.
• Poisonous Piperidine Plants and the Biodiversity of Norditerpenoid Alkaloids for Leads in Drug Discovery: Experimental Aspects. (n.d.). MDPI.
• Piperidine alkaloids: human and food animal ter
• A risk based approach to manage active pharmaceutical ingredients in manufacturing effluent. (2015, July 13).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Poisonous Piperidine Plants and the Biodiversity of Norditerpenoid Alkaloids for Leads in Drug Discovery: Experimental Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Piperidine alkaloids: human and food animal teratogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. ethz.ch [ethz.ch]
• 10. CN108976164A - The preparation method of chiral piperidine amine compounds and the recovery method of chiral resolving agent - Google Patents [patents.google.com]
• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 12. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 13. diplomatacomercial.com [diplomatacomercial.com]
• 14. diplomatacomercial.com [diplomatacomercial.com]
• 15. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 16. rtong.people.ust.hk [rtong.people.ust.hk]
• 17. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]

Protocols & Analytical Methods

Enantioselective Hydrogenation of 2-Butyl-2,3,4,5-tetrahydropyridine: A Detailed Guide to the Synthesis of Chiral 2-Butylpiperidine

Introduction: The Significance of Chiral Piperidines in Modern Drug Discovery

The piperidine scaffold is a cornerstone in medicinal chemistry, appearing in a vast number of pharmaceuticals and natural products. The introduction of a stereocenter within this saturated N-heterocycle dramatically influences its pharmacological and toxicological properties. Consequently, the development of robust and efficient methods for the asymmetric synthesis of chiral piperidines is of paramount importance to the drug development pipeline. This application note provides a comprehensive guide to the enantioselective hydrogenation of 2-butyl-2,3,4,5-tetrahydropyridine, a key cyclic imine intermediate, to produce the valuable chiral synthon, 2-butylpiperidine. We will delve into the rationale behind catalyst selection, provide detailed experimental protocols, explore the mechanistic underpinnings of the transformation, and outline the analytical procedures for determining enantiomeric purity.

Strategic Approach: From Substrate Synthesis to Asymmetric Transformation

The successful enantioselective synthesis of 2-butylpiperidine via hydrogenation hinges on two critical stages: the efficient preparation of the prochiral substrate, 2-butyl-2,3,4,5-tetrahydropyridine, and the selection of a highly effective chiral catalyst and optimized reaction conditions for the asymmetric reduction.

Part 1: Synthesis of the Prochiral Substrate: 2-Butyl-2,3,4,5-tetrahydropyridine

The synthesis of the 2-butyl-2,3,4,5-tetrahydropyridine substrate can be achieved through a variety of established organic chemistry methods. A common and effective approach involves the cyclization of a δ-aminonitrile, which can be prepared from the corresponding δ-halonitrile.

Proposed Synthetic Route:

A plausible and efficient route to the desired tetrahydropyridine substrate begins with the readily available 5-chlorovaleronitrile. A Grignard reaction with butylmagnesium bromide introduces the butyl group, followed by a reduction of the nitrile to the primary amine. Subsequent spontaneous or acid-catalyzed cyclization yields the target cyclic imine.

Caption: Proposed workflow for the synthesis of the tetrahydropyridine substrate.

Experimental Protocol: Synthesis of 2-Butyl-2,3,4,5-tetrahydropyridine

• Grignard Reaction: To a solution of butylmagnesium bromide (1.1 eq.) in anhydrous diethyl ether at 0 °C, add 5-chlorovaleronitrile (1.0 eq.) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction carefully with saturated aqueous ammonium chloride and extract the aqueous layer with diethyl ether. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude ketonitrile.

• Reduction and Cyclization: The crude ketonitrile is dissolved in methanol and subjected to hydrogenation in the presence of Raney Nickel under a hydrogen atmosphere (50 psi) at room temperature for 24 hours. Alternatively, reduction can be achieved using lithium aluminum hydride in anhydrous THF. After the reaction is complete, the catalyst is filtered off, and the solvent is removed under reduced pressure. The resulting crude amino alcohol will undergo spontaneous cyclization upon gentle heating or treatment with a catalytic amount of acid to afford 2-butyl-2,3,4,5-tetrahydropyridine. Purification can be achieved by distillation under reduced pressure.

Part 2: The Core of Asymmetry: Enantioselective Hydrogenation

The enantioselective hydrogenation of the prochiral 2-butyl-2,3,4,5-tetrahydropyridine is the pivotal step in establishing the stereochemistry of the final 2-butylpiperidine product. The choice of the transition metal catalyst and its chiral ligand is critical for achieving high enantioselectivity and conversion.

Catalyst Selection: A Matter of Precision and Performance

Transition metal catalysts based on iridium, rhodium, and ruthenium, complexed with chiral phosphine ligands, have demonstrated remarkable efficacy in the asymmetric hydrogenation of cyclic imines.[1] For 2-alkyl substituted tetrahydropyridines, iridium catalysts often provide an excellent balance of high activity and enantioselectivity.[2]

Table 1: Comparison of Catalyst Systems for the Asymmetric Hydrogenation of Cyclic Imines

Catalyst Precursor	Chiral Ligand	Typical Substrate Scope	Reported Enantioselectivity (ee%)	Reference
[Ir(COD)Cl]₂	(S,S)-f-Binaphane	Cyclic Imines	High	[1]
[Ir(COD)Cl]₂	(Ra,S,S)-SpiroPAP	1-Alkyl Dihydroisoquinolines	up to 99%	[3]
[Ru(p-cymene)Cl₂]₂	(S,S)-TsDPEN	Cyclic N-Alkyl Imines	up to 98%
[Rh(COD)₂]BF₄	(R,R)-Me-DuPhos	Cyclic Enamides	>98%

Rationale for Catalyst Choice:

Based on literature precedents for the asymmetric hydrogenation of 2-substituted cyclic imines, an Iridium catalyst bearing a chiral spiro phosphine-oxazoline ligand is a highly promising candidate for the enantioselective reduction of 2-butyl-2,3,4,5-tetrahydropyridine.[4] These catalysts are known for their high activity and ability to create a well-defined chiral pocket around the metal center, which is crucial for effective stereodiscrimination of the two faces of the imine.

Caption: Generalized catalytic cycle for iridium-catalyzed asymmetric imine hydrogenation.

Experimental Protocol: Enantioselective Hydrogenation

Materials and Equipment:

• 2-Butyl-2,3,4,5-tetrahydropyridine

• [Ir(COD)Cl]₂ (Iridium(I) chloride 1,5-cyclooctadiene complex dimer)

• Chiral Ligand (e.g., (S)-SpiroPO)

• Anhydrous and degassed solvent (e.g., Dichloromethane or Toluene)

• High-pressure autoclave equipped with a magnetic stir bar

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation (in situ): In a glovebox, to a Schlenk flask, add [Ir(COD)Cl]₂ (0.5 mol%) and the chiral ligand (1.1 mol%). Add anhydrous, degassed solvent (e.g., 5 mL of DCM) and stir the mixture at room temperature for 30 minutes to form the active catalyst solution.

• Reaction Setup: In a separate flask within the glovebox, dissolve 2-butyl-2,3,4,5-tetrahydropyridine (1.0 eq.) in the same anhydrous, degassed solvent (10 mL).

• Hydrogenation: Transfer the substrate solution to the autoclave. Using a syringe, transfer the prepared catalyst solution to the autoclave. Seal the autoclave, remove it from the glovebox, and purge with hydrogen gas three times.

• Reaction Execution: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 bar) and begin stirring. Heat the reaction to the desired temperature (e.g., 40 °C) and maintain for the specified time (e.g., 12-24 hours).

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas. Concentrate the reaction mixture under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the chiral 2-butylpiperidine.

Part 3: Analysis and Characterization

The determination of the enantiomeric excess (ee) of the synthesized 2-butylpiperidine is crucial to evaluate the success of the asymmetric hydrogenation. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.

Chiral HPLC Protocol for Enantiomeric Excess Determination

Instrumentation:

• HPLC system equipped with a UV detector

• Chiral stationary phase (CSP) column (e.g., Chiralpak IA or a similar amylose-based CSP)[5]

Chromatographic Conditions:

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an amine additive like diethylamine (e.g., 0.1%) to improve peak shape and resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase to a concentration of approximately 1 mg/mL.

Data Analysis:

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Where Area₁ and Area₂ are the integrated peak areas of the major and minor enantiomers, respectively.

Table 2: Representative Chiral HPLC Data

Enantiomer	Retention Time (min)	Peak Area
(R)-2-Butylpiperidine	8.5	98.5
(S)-2-Butylpiperidine	10.2	1.5
Calculated ee%	97%

Mechanistic Insights: The Origin of Enantioselectivity

The high degree of enantioselectivity observed in iridium-catalyzed imine hydrogenations is a result of subtle, non-covalent interactions between the substrate and the chiral catalyst in the transition state.[6] Current mechanistic understanding suggests an "outer-sphere" mechanism, where the imine substrate is not directly coordinated to the iridium center during the hydride transfer step.

Instead, the protonated iminium ion forms an ion pair with the anionic iridium complex. The chiral ligands on the iridium create a highly organized and sterically demanding environment. This chiral pocket dictates the facial selectivity of the hydride attack on the C=N bond of the iminium ion, favoring the formation of one enantiomer over the other. The precise nature of these directing interactions, which can include steric hindrance and hydrogen bonding, is a subject of ongoing research.

Conclusion

The enantioselective hydrogenation of 2-butyl-2,3,4,5-tetrahydropyridine represents a powerful and atom-economical strategy for the synthesis of chiral 2-butylpiperidine, a valuable building block for the pharmaceutical industry. The selection of an appropriate iridium-based catalyst with a well-designed chiral ligand is paramount to achieving high levels of enantioselectivity. The detailed protocols and analytical methods provided in this application note offer a robust framework for researchers and drug development professionals to successfully implement this important transformation in their synthetic endeavors.

References

• ResearchGate. (2014). ChemInform Abstract: Enantioselective Imine Hydrogenation with Iridium-Catalysts: Reactions, Mechanisms and Stereocontrol. [Link]

• ACS Publications. (2011). On the Mechanism of Iridium-Catalyzed Asymmetric Hydrogenation of Imines and Alkenes: A Theoretical Study. [Link]

• Scilit. (n.d.). Iridium‐Catalyzed Enantioselective Hydrogenation of Cyclic Imines. [Link]

• HETEROCYCLES. (1988). SYNTHESIS OF 2-ALKYLPYRIMIDINES VIA 2-ALKYL-1,4,5,6-TETRAHYDROPYRlMlDlNES. [Link]

• RSC Publishing. (2019). Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction. [Link]

• ACS Publications. (2012). Asymmetric Hydrogenation of Cyclic Imines Catalyzed by Chiral Spiro Iridium Phosphoramidite Complexes for Enantioselective Synthesis of Tetrahydroisoquinolines. [Link]

• PubMed. (2015). Iridium-catalyzed asymmetric hydrogenation of 2-pyridyl cyclic imines: a highly enantioselective approach to nicotine derivatives. [Link]

• Chemistry Steps. (n.d.). Preparation of Nitriles. [Link]

Sources

• 1. Iridium-catalyzed asymmetric hydrogenation of cyclic iminium salts - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Catalysis, kinetics and mechanisms of organo-iridium enantioselective hydrogenation-reduction - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY02147G [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Iridium-catalyzed asymmetric hydrogenation of 2-pyridyl cyclic imines: a highly enantioselective approach to nicotine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chinesechemsoc.org [chinesechemsoc.org]

Application Note: High-Enantioselective Synthesis of (2S)-2-Butylpiperidine ((S)-Coniine) via Iridium-Catalyzed Asymmetric Hydrogenation

Executive Summary

(S)-Coniine [(2S)-2-propylpiperidine] is the archetypal piperidine alkaloid, famously known as the toxic principle of poison hemlock (Conium maculatum). Beyond its historical toxicology, the 2-alkylpiperidine pharmacophore is a structural cornerstone in modern drug discovery, serving as a scaffold for GPCR modulators, antihistamines, and anesthetic agents.

Traditional syntheses (e.g., Ladenburg’s 1886 resolution) suffer from poor atom economy and the need for stoichiometric chiral auxiliaries. This Application Note details a catalytic, asymmetric hydrogenation protocol. By utilizing an Iridium-Bisphosphine-Iodine system, we achieve direct reduction of the aromatic pyridine core. This method offers high enantioselectivity (>90% ee), scalability, and operational simplicity, bypassing the need for pre-functionalized chiral auxiliaries.

Mechanistic Insight & Causality

Direct hydrogenation of pyridines is thermodynamically favorable but kinetically challenging due to the high resonance energy of the aromatic ring and the poisoning effect of the basic nitrogen on the metal catalyst.

To overcome this, we employ Substrate Activation via Protonation . Converting 2-butylpyridine to its pyridinium hydrochloride salt serves two purposes:

• Electronic Destabilization: Protonation reduces the aromaticity of the pyridine ring, making it more susceptible to hydride attack.

• Catalyst Protection: It masks the Lewis-basic nitrogen, preventing it from coordinating strongly to the Iridium center and killing the catalytic cycle.

The Iridium-Iodine Catalytic System

We utilize an [Ir(cod)Cl]2 precursor with a chiral bisphosphine ligand (e.g., (S)-SegPhos or (S)-MeO-Biphep) and Iodine (I2) as a critical additive.

• Role of Iodine: I2 reacts with the Ir precursor to form a high-oxidation-state Ir(III) species. It facilitates the formation of a bridged hydrido-iodide complex, which is the active species for outer-sphere hydrogenation.

• Outer-Sphere Mechanism: Unlike classic olefin hydrogenation (inner-sphere), the pyridine does not bind directly to the metal. Instead, the hydride is transferred from the Ir-H species to the activated pyridinium carbon, followed by proton transfer from the solvent or acid.

Diagram 1: Iridium-Catalyzed Pyridinium Hydrogenation Cycle

Caption: The outer-sphere mechanism allows reduction of the sterically hindered pyridine ring without catalyst poisoning.

Critical Experimental Parameters

The success of this protocol hinges on three variables. Deviations here are the primary cause of low yield or low ee.

Parameter	Recommended Condition	Scientific Rationale
Substrate Form	Hydrochloride Salt	The free base poisons the catalyst. The HCl salt ensures the substrate is activated and the N-lone pair is sequestered.
Additive	Iodine (I2) (5-10 mol%)	Essential for generating the active Ir(III) species. Without I2, conversion often stalls <5%.
Pressure	600–800 psi (40–55 bar)	Breaking aromaticity requires high pressure. Lower pressures (balloon) are insufficient for pyridines.
Solvent	Toluene / CH2Cl2 (1:1)	Non-coordinating solvents prevent competition for the metal center. Alcohols (MeOH) can sometimes lead to lower ee due to solvolysis effects.

Detailed Protocol: Synthesis of (S)-Coniine

Phase A: Preparation of 2-Butylpyridinium Hydrochloride

Note: Ensure the starting material is pure 2-n-butylpyridine. Commercial samples often contain isomers.

• Dissolve 2-n-butylpyridine (1.35 g, 10.0 mmol) in anhydrous Diethyl Ether (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Dropwise add HCl (2.0 M in ether) (6.0 mL, 12.0 mmol) with vigorous stirring. A white precipitate will form immediately.

• Stir for 30 minutes at 0 °C.

• Filter the solid under argon (hygroscopic!). Wash with cold ether (2 x 5 mL).

• Dry under high vacuum for 2 hours.

  • Checkpoint: Yield should be quantitative (>95%). Store in a desiccator.

Phase B: Asymmetric Hydrogenation

Reagents:

• Substrate: 2-Butylpyridinium HCl (172 mg, 1.0 mmol)

• Catalyst Precursor: [Ir(cod)Cl]2 (3.4 mg, 0.5 mol%)

• Ligand: (S)-SegPhos (6.7 mg, 1.1 mol%)

• Additive: Iodine (I2) (12.7 mg, 5.0 mol%)

• Solvent: Anhydrous Toluene/CH2Cl2 (1:1 mixture, degassed), 4 mL total.

Procedure:

• Catalyst Formation: In a glovebox (or under strict N2 Schlenk technique), mix [Ir(cod)Cl]2, (S)-SegPhos, and I2 in 2 mL of solvent. Stir at room temperature for 20 minutes. The solution should turn a deep reddish-orange.

• Substrate Loading: Add the 2-Butylpyridinium HCl to a high-pressure steel autoclave (e.g., Parr reactor) equipped with a glass liner and a magnetic stir bar.

• Transfer: Transfer the catalyst solution to the autoclave via syringe. Rinse the catalyst vial with the remaining 2 mL of solvent and add to the reactor.

• Pressurization: Seal the reactor. Purge with H2 gas (3 cycles of 10 bar). Charge the reactor to 50 bar (725 psi) H2.

• Reaction: Stir at Room Temperature (25 °C) for 18–24 hours.

  • Safety Note: High-pressure hydrogen presents an explosion hazard. Use a blast shield.

• Venting: Carefully vent the hydrogen gas in a fume hood.

Phase C: Workup and Isolation

• Concentrate the reaction mixture (which contains the piperidinium salt) to dryness to remove organic solvents.

• Basification: Dissolve the residue in 2M NaOH (5 mL) to liberate the free amine.

• Extraction: Extract with CH2Cl2 (3 x 10 mL).

• Drying: Dry the combined organic layers over Na2SO4, filter, and concentrate carefully (Coniine is volatile!).

• Purification: Flash chromatography (SiO2, CH2Cl2/MeOH/NH4OH 90:10:1) or Kugelrohr distillation.

Quality Control & Validation

Enantiomeric Excess Determination

Since Coniine lacks a UV chromophore, direct chiral HPLC is difficult. Derivatization is recommended.

Protocol: React crude Coniine with benzoyl chloride or Mosher's Acid Chloride .

• Column: Chiralpak AD-H or IA.

• Mobile Phase: Hexane/i-PrOH (95:5).

• Detection: UV at 254 nm.

Expected Data Profile

Metric	Specification	Notes
Yield	> 90%	Loss usually occurs during volatile workup.
ee	90–96% (S)	Depends on ligand purity and dryness of solvent.
Optical Rotation		(c=1.0, CHCl3) for (S)-isomer.
1H NMR	2.5-3.1 ppm	Characteristic multiplets for ring protons adjacent to N.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from pyridine activation to enantiopure product analysis.

References

• Ladenburg, A. (1886).[1] Synthese der aktiven Coniine. Berichte der deutschen chemischen Gesellschaft, 19, 2578. [Historical Context]

• Wang, D.-S., Chen, Q.-A., Lu, S.-M., & Zhou, Y.-G. (2010). Asymmetric Hydrogenation of Heteroarenes and Arenes. Chemical Reviews, 112(4), 2557–2590. [Review of Methodology]

• Ye, Z.-S., Guo, R.-N., Cai, X.-F., Chen, M.-W., & Zhou, Y.-G. (2011). Enantioselective Iridium-Catalyzed Hydrogenation of 2- and 2,3-Substituted Pyridinium Salts. Angewandte Chemie International Edition, 50, 1–6. [Core Protocol Source]

  • URL:[Link]

• Legault, C. Y., & Charette, A. B. (2005). Catalytic Asymmetric Hydrogenation of N-Iminopyridinium Ylides. Journal of the American Chemical Society, 127(25), 8966–8967.

  • URL:[Link]

• Glorius, F., et al. (2004). Efficient Asymmetric Hydrogenation of Pyridines.

  • URL:[Link]

Sources

• 1. Coniine - Wikipedia [en.wikipedia.org]

(2S)-2-Butylpiperidine: A Versatile Chiral Building Block in Modern Organic Synthesis

Introduction: The Significance of Chiral Piperidines in Drug Discovery

The piperidine motif is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals and natural products.[1][2] Its saturated, six-membered heterocyclic structure imparts favorable physicochemical properties such as aqueous solubility and metabolic stability, making it a privileged scaffold in drug design.[3] When chirality is introduced, particularly at the C2 position, the resulting enantiomerically pure 2-substituted piperidines can exhibit exquisitely specific interactions with biological targets.[3] (2S)-2-Butylpiperidine, a member of this important class of compounds, represents a valuable chiral building block for the synthesis of complex molecules with defined three-dimensional architectures.

This comprehensive guide provides an in-depth exploration of (2S)-2-butylpiperidine, from its synthesis to its strategic application in asymmetric synthesis. While direct literature on (2S)-2-butylpiperidine is limited, this document leverages well-established, analogous protocols for closely related 2-alkylpiperidines to provide robust and scientifically sound application notes. The causality behind experimental choices is emphasized, ensuring that researchers can confidently adapt and implement these methodologies in their own synthetic endeavors.

Physicochemical and Spectroscopic Profile of (2S)-2-Butylpiperidine

Table 1: Estimated Physicochemical Properties of (2S)-2-Butylpiperidine

Property	Estimated Value	Rationale/Comparison
Molecular Formula	C₉H₁₉N	Based on structure
Molecular Weight	141.26 g/mol	Based on structure
Boiling Point	~175-185 °C	Higher than 1-butylpiperidine (~175 °C) due to potential for H-bonding.[5]
Density	~0.83-0.85 g/cm³	Similar to other 2-alkylpiperidines.
pKa (conjugate acid)	~10.5 - 11.0	Typical for a secondary amine in a piperidine ring.
Solubility	Soluble in common organic solvents (e.g., CH₂Cl₂, THF, EtOAc). Moderately soluble in water.	General characteristic of alkylpiperidines.

Spectroscopic Characterization:

Spectroscopic analysis is crucial for confirming the identity and purity of (2S)-2-butylpiperidine. The following are expected spectral characteristics:

• ¹H NMR: The proton on the chiral center (C2) is expected to appear as a multiplet in the region of δ 2.5-3.0 ppm. The protons of the butyl chain will exhibit characteristic multiplets, with the terminal methyl group appearing as a triplet around δ 0.9 ppm. The N-H proton will be a broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR: The chiral carbon (C2) is anticipated to resonate around δ 55-60 ppm. The carbons of the butyl group and the piperidine ring will appear in the aliphatic region.

• Mass Spectrometry (EI-MS): The molecular ion peak (M⁺) is expected at m/z = 141. Key fragmentation patterns for 2-alkylpiperidines often involve the loss of the alkyl substituent.[6][7]

• Chiral Analysis: The enantiomeric purity of (2S)-2-butylpiperidine can be determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC), often after derivatization with a suitable chiral resolving agent.

Asymmetric Synthesis of (2S)-2-Butylpiperidine

The enantioselective synthesis of 2-substituted piperidines is a well-explored area of organic chemistry.[8][9] Due to the lack of a specific, detailed protocol for (2S)-2-butylpiperidine, the following method is adapted from the highly successful asymmetric synthesis of its lower homolog, (S)-coniine.[10] This approach utilizes a chiral auxiliary to control the stereochemistry of the piperidine ring formation.

Protocol 1: Asymmetric Synthesis via Chiral Auxiliary-Mediated Cyclization

This protocol is based on the diastereoselective addition to a chiral N-acyliminium ion precursor, followed by cyclization and auxiliary removal.

Caption: Workflow for the asymmetric synthesis of (2S)-2-butylpiperidine.

Materials:

• (R)-Phenylglycinol

• Glutaric anhydride

• Sodium borohydride (NaBH₄)

• n-Butylmagnesium bromide (in THF)

• Palladium on carbon (10 wt. %)

• Hydrogen gas

• Anhydrous solvents (THF, CH₂Cl₂, Methanol)

• Standard laboratory glassware and purification equipment (silica gel for chromatography)

Procedure:

• Synthesis of the Chiral N-Acyl Auxiliary:

  • Dissolve (R)-phenylglycinol (1.0 eq) in anhydrous CH₂Cl₂.

  • Add glutaric anhydride (1.1 eq) and stir at room temperature for 12 hours.

  • Concentrate the reaction mixture and purify by recrystallization to yield the chiral N-acyl auxiliary. The rationale for choosing a phenylglycinol-derived auxiliary is its proven ability to induce high levels of stereocontrol and its straightforward removal.

• Formation of the Hydroxy Lactam:

  • Suspend the N-acyl auxiliary (1.0 eq) in methanol at 0 °C.

  • Add NaBH₄ (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir for 2 hours at 0 °C, then allow to warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction carefully with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the crude hydroxy lactam, which is used in the next step without further purification.

• Diastereoselective Grignard Addition:

  • Dissolve the crude hydroxy lactam (1.0 eq) in anhydrous THF and cool to -78 °C under an argon atmosphere.

  • Slowly add a solution of n-butylmagnesium bromide (1.5 eq) in THF via syringe. The low temperature is critical to maximize the diastereoselectivity of the addition to the transiently formed N-acyliminium ion.

  • Stir at -78 °C for 4 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ and allow it to warm to room temperature.

  • Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to isolate the diastereomerically enriched adduct.

• Auxiliary Cleavage:

  • Dissolve the purified adduct (1.0 eq) in methanol.

  • Add 10% Pd/C catalyst.

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 24 hours. This step reductively cleaves the chiral auxiliary.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol.

  • Concentrate the filtrate to obtain crude (2S)-2-butylpiperidine.

  • Further purification can be achieved by distillation or by salt formation and recrystallization.

Application of (2S)-2-Butylpiperidine as a Chiral Building Block

(2S)-2-Butylpiperidine can be employed as a versatile chiral building block in various synthetic transformations. A key application is its use as a chiral auxiliary to direct the stereochemical outcome of reactions on an attached prochiral substrate.

Protocol 2: Asymmetric Alkylation of a Prochiral Ketone using a (2S)-2-Butylpiperidine-Derived Chiral Amine Auxiliary

This protocol demonstrates the use of (2S)-2-butylpiperidine to form a chiral enamine, which then undergoes diastereoselective alkylation. This is a conceptual protocol adapted from well-established methodologies using other chiral amines.[11][12][13]

Caption: Asymmetric alkylation workflow using (2S)-2-butylpiperidine as a chiral auxiliary.

Materials:

• (2S)-2-Butylpiperidine

• Cyclohexanone

• Benzyl bromide

• p-Toluenesulfonic acid (p-TsOH)

• Anhydrous toluene

• Anhydrous THF

• Aqueous HCl (1 M)

• Standard laboratory glassware, including a Dean-Stark apparatus

Procedure:

• Formation of the Chiral Enamine:

  • To a solution of cyclohexanone (1.0 eq) in anhydrous toluene, add (2S)-2-butylpiperidine (1.2 eq) and a catalytic amount of p-TsOH.

  • Fit the flask with a Dean-Stark apparatus and reflux the mixture for 12 hours to remove water azeotropically. The formation of the enamine is driven to completion by the removal of water.

  • Cool the reaction mixture and remove the toluene under reduced pressure. The crude chiral enamine is typically used directly in the next step.

• Diastereoselective Alkylation:

  • Dissolve the crude enamine in anhydrous THF and cool to 0 °C under an argon atmosphere.

  • Add benzyl bromide (1.1 eq) dropwise. The steric bulk of the 2-butyl group on the piperidine ring effectively shields one face of the enamine, directing the incoming electrophile to the opposite face.

  • Stir the reaction at 0 °C for 6 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Hydrolysis and Recovery:

  • Hydrolyze the resulting iminium salt by adding 1 M aqueous HCl and stirring vigorously for 2 hours.

  • Separate the aqueous and organic layers.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, then dry over anhydrous MgSO₄.

  • Concentrate the organic phase and purify the residue by flash column chromatography to yield the enantioenriched (S)-2-benzylcyclohexanone.

  • To recover the chiral auxiliary, basify the aqueous layer from the initial extraction with solid NaOH until pH > 12.

  • Extract the aqueous layer with CH₂Cl₂. Dry the organic extracts over anhydrous K₂CO₃, filter, and concentrate to recover the (2S)-2-butylpiperidine.

Table 2: Representative Results for Asymmetric Alkylation using Chiral Piperidine Auxiliaries (Conceptual)

Electrophile	Expected Product	Typical Yield (%)	Typical ee (%)
Benzyl bromide	(S)-2-Benzylcyclohexanone	70-85	>90
Methyl iodide	(S)-2-Methylcyclohexanone	65-80	>85
Allyl bromide	(S)-2-Allylcyclohexanone	75-90	>90

Note: Yields and enantiomeric excesses (ee) are estimated based on literature precedents for similar chiral amine auxiliaries.

Safety and Handling

Piperidine and its alkylated derivatives are flammable liquids and are toxic and corrosive.[14][15][16][17] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. All manipulations should be conducted in a well-ventilated fume hood. In case of skin contact, wash the affected area immediately with copious amounts of water.[18]

Conclusion

(2S)-2-Butylpiperidine is a valuable, though currently underutilized, chiral building block in asymmetric synthesis. The protocols and conceptual frameworks presented in this application note, derived from robust and well-established methodologies for analogous compounds, provide a solid foundation for its synthesis and application. By leveraging its inherent chirality, chemists can access a wide range of enantioenriched molecules, furthering the development of new therapeutics and other functional materials. The detailed, step-by-step protocols and the causal explanations behind the experimental choices are intended to empower researchers to confidently incorporate this versatile building block into their synthetic strategies.

References

• Shipman, M., Hayes, J.F., & Twin, H. (2001). Asymmetric synthesis of 2-substituted piperidines using a multi-component coupling reaction: rapid assembly of (S)-coniine from (S)-1-(1-phenylethyl)-2-methyleneaziridine. Chemical Communications, (18), 1784-1785. [Link]

• Denić, M., Blagojević, P., & Radulović, N. (2011). Synthetic approaches to coniine and other 2-alkyl piperidines. Tetrahedron, 67(35), 6365-6391. [Link]

• Lascano, S., et al. (2008). Asymmetric Synthesis of (+)-Coniine, (−)-Coniceine, (+)-β-Conhydrine, (+)-Sedamine and (+)-Allosedamine by a Strategic Combination of RCM with Nucleophilic 1,2-Addition on SAMP-Hydrazones. Molbank, 2008(4), M583. [Link]

• Wikipedia contributors. (2023). Coniine. In Wikipedia, The Free Encyclopedia. [Link]

• O'Brien, P., & Campos, K. R. (2011). Application of catalytic dynamic resolution of N-Boc-2-lithiopiperidine to the asymmetric synthesis of 2-aryl and 2-vinyl piperidines. Organic letters, 13(3), 394–397. [Link]

• Meyers, A. I., & Nabeya, A. (1998). An Asymmetric Route to Chiral, Nonracemic 2-Substituted Piperidines. Synthesis of (-)-Pipecoline, (+)-Coniine, and (-)-Coniceine. The Journal of Organic Chemistry, 63(23), 8237-8243. [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International journal of molecular sciences, 24(3), 2937. [Link]

• Ohta, T., et al. (2002). Application of chiral building blocks to the synthesis of drugs. Drugs of the Future, 27(2), 149. [Link]

• New Jersey Department of Health. (1999). HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. [Link]

• PubChem. (n.d.). 2,6-Di-tert-butylpiperidine. [Link]

• U.S. Environmental Protection Agency. (n.d.). Tert-butyl 2-(2-hydroxyethyl)piperidine-1-carboxylate Properties. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Piperidine. [Link]

• Kunz, H., & Pfrengle, W. (2008). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Pure and Applied Chemistry, 60(10), 1549-1558. [Link]

• Myers, A. G. (n.d.). Asymmetric Alkylation of Enolates. Chem 115. [Link]

• Mowlem, T. J., et al. (2004). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Advanced Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 81(7), 1020. [Link]

• Alkan, M., et al. (2022). Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Acta Chimica Slovenica, 69(2), 316-321. [Link]

• LookChem. (n.d.). 2-(sec-butyl)piperidine. [Link]

• Evans, D. A., Helmchen, G., & Rüping, M. (2004). Chiral Auxiliaries in Asymmetric Synthesis. In Modern Organocatalysis (pp. 1-46). [Link]

• Cîrcu, V., et al. (2023). Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. Molecules, 28(14), 5431. [Link]

• Gawroński, J., & Grajewska, A. (Eds.). (2022). Chiral Building Blocks in Asymmetric Synthesis: Synthesis and Applications. John Wiley & Sons. [Link]

• de Oliveira, D. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid communications in mass spectrometry, 32(15), 1303–1310. [Link]

• El-Elimat, T., et al. (2013). Two dimensional NMR spectroscopic approaches for exploring plant metabolome: A review. International Journal of Pharmaceutical Sciences and Research, 4(12), 4474. [Link]

• de Oliveira, D. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(15), 1303-1310. [Link]

• Pauli, G. F., et al. (2014). NMR-spectroscopic analysis of mixtures: from structure to function. Journal of natural products, 77(5), 1183–1196. [Link]

• Gräfen, M., et al. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. BMC bioinformatics, 15, 413. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.de [thieme-connect.de]
• 4. Coniine - Wikipedia [en.wikipedia.org]
• 5. 1-BUTYL-PIPERIDINE CAS#: 4945-48-6 [m.chemicalbook.com]
• 6. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric synthesis of 2-substituted piperidines using a multi-component coupling reaction: rapid assembly of (S)-coniine from (S)-1-(1-phenylethyl)-2-methyleneaziridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sciforum.net [sciforum.net]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. chemistry.williams.edu [chemistry.williams.edu]
• 13. researchgate.net [researchgate.net]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. nj.gov [nj.gov]
• 16. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 17. chemos.de [chemos.de]
• 18. fishersci.com [fishersci.com]

Strategic Synthesis of 2-Substituted Piperidines via Reductive Amination

Application Note & Protocol Guide

Executive Summary

The 2-substituted piperidine moiety is a "privileged scaffold" in medicinal chemistry, serving as the core architecture for numerous alkaloids (e.g., Coniine, Anabasine) and blockbuster pharmaceuticals (e.g., Methylphenidate, Bupivacaine). While various synthetic routes exist, reductive amination remains the most versatile and scalable method for constructing this ring system.

This guide moves beyond basic textbook definitions to provide a field-tested operational framework. We focus on two primary pathways:

• Intramolecular Cyclization: The ring-closure of

  -amino ketones/aldehydes.

• Asymmetric Hydrogenation: The stereoselective reduction of cyclic imines (pyridiniums/dihydropyridines).

Mechanistic Foundation

Understanding the equilibrium between the open-chain amino-carbonyl and the cyclic iminium species is critical. In 2-substituted piperidine synthesis, the reaction does not merely involve "reduction"; it involves a cyclization-reduction cascade .

Pathway Analysis: Intramolecular Cyclization

The formation of the 6-membered ring is kinetically favored but reversible. The choice of reducing agent determines whether the reaction is under kinetic or thermodynamic control, influencing the cis/trans diastereoselectivity.

Figure 1: The mechanistic cascade from acyclic precursor to piperidine core. Note that the iminium formation is the rate-determining step in the absence of acid catalysis.

Protocol A: The "Abdel-Magid" Standard (STAB)

Best For: General synthesis, high functional group tolerance, avoiding over-alkylation.

Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice. Unlike NaBH₃CN, it is non-toxic and avoids HCN generation. Unlike NaBH₄, it is mild enough to not reduce ketones/aldehydes directly, ensuring the reduction occurs only after iminium formation.

Reagents & Materials[1][2][3][4][5]

• Substrate:

  -Amino ketone (often generated in situ from a protected precursor).

• Reagent: Sodium Triacetoxyborohydride (STAB) [1.5 - 2.0 equiv].

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous).[1]

• Catalyst: Glacial Acetic Acid (AcOH) [1.0 - 2.0 equiv].

Step-by-Step Methodology

• Precursor Preparation: Dissolve the amino-ketone (or its HCl salt) in DCE (0.1 M - 0.2 M).

  • Expert Tip: If starting from an acetal-protected ketone, perform a deprotection step first (e.g., aqueous HCl), then buffer to pH 5-6 before proceeding.

• Imine Equilibration: Add Glacial Acetic Acid (1-2 equiv). Stir at Room Temperature (RT) for 20–30 minutes.

  • Why: This promotes the formation of the cyclic iminium species shown in Figure 1.

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc)₃ portion-wise over 10 minutes.

  • Safety: Although mild, STAB can evolve hydrogen gas. Vent the vessel properly.

• Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LC-MS (look for M+1 of the amine).

• Quench: Quench with saturated aqueous NaHCO₃. Stir vigorously for 30 minutes to decompose boron complexes.

• Workup: Extract with DCM (x3). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Stereochemical Note: This protocol generally favors the thermodynamically stable isomer, but mixtures are common. For strict stereocontrol, see Protocol B.

Protocol B: Asymmetric Iridium-Catalyzed Hydrogenation

Best For: Enantioselective synthesis (>90% ee) of 2-substituted piperidines from cyclic imines.

This advanced protocol utilizes chiral Iridium phosphine complexes. It is superior to standard Pd/C hydrogenation, which often yields racemates or requires harsh conditions.

Reagents & Materials[1][2][3][5]

• Substrate: Cyclic imine (e.g., 6-substituted-2,3,4,5-tetrahydropyridine).

• Catalyst: [Ir(COD)Cl]₂ (1.0 mol%) + (S)-SegPhos or (S)-BINAP (2.2 mol%).

• Additive: Iodine (I₂) (5–10 mol%).

  • Critical: Iodine oxidizes the Ir(I) precatalyst to the active Ir(III) species.[2]

• Solvent: Toluene or DCM.

• Hydrogen Source: H₂ gas (balloon or moderate pressure 5–10 bar).

Step-by-Step Methodology

• Catalyst Formation (Glovebox or Schlenk Line):

  • In a dry vial, mix [Ir(COD)Cl]₂ and the chiral ligand in Toluene. Stir for 10 min.

  • Add Iodine (I₂).[2] The solution usually turns dark red/brown. Stir for another 10 min.

• Substrate Addition: Add the cyclic imine substrate to the catalyst mixture.

• Hydrogenation:

  • Transfer to a hydrogenation autoclave (or attach a balloon for highly reactive substrates).

  • Purge with H₂ (x3).

  • Stir at RT under H₂ pressure (typically 50–100 psi / 3–7 bar) for 12–24 hours.

• Purification: Vent H₂. Filter through a pad of celite to remove the catalyst. Concentrate and purify via flash chromatography.

Validation:

• Expectation: This method typically yields the 2-substituted piperidine with 90–96% ee.

• Source: Based on the work of Zhou et al. [2].

Critical Decision Matrix

Select the appropriate method based on your starting material and stereochemical needs.

Figure 2: Decision matrix for selecting the optimal synthetic route.

Comparative Data & Troubleshooting

Reducing Agent Performance Profile

Reagent	Reactivity	Selectivity (Imine vs Ketone)	Side Reactions	Recommended pH
NaBH(OAc)₃	Moderate	Excellent	Low (Minimal dialkylation)	4.0 – 6.0 (AcOH)
NaBH₃CN	Low	Good	Toxic (HCN risk)	3.0 – 5.0
NaBH₄	High	Poor	High (Reduces ketones)	> 7.0 (Basic)
H₂ / Pd/C	Variable	High	Hydrogenolysis of Bn groups	Neutral/Acidic

Common Troubleshooting Scenarios

• Problem: Low Conversion.

  • Root Cause:[3][1][4][5][6] Iminium formation is sluggish.

  • Fix: Add molecular sieves (3Å or 4Å) to the reaction to scavenge water, shifting the equilibrium toward the imine.

• Problem: "Stuck" at the Hemiaminal (Intermediate).

  • Root Cause:[3][1][4][5][6] pH is too high (not acidic enough to dehydrate).

  • Fix: Increase Acetic Acid concentration or switch to a stronger acid catalyst like TFA (carefully).

• Problem: Racemization (in Asymmetric protocols).

  • Root Cause:[3][1][4][5][6] Enamine-Imine tautomerization prior to reduction.

  • Fix: Lower the temperature and increase H₂ pressure to speed up the reduction step relative to the tautomerization.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[7][1][8][9] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[7][1][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[7][1][8][9][10] The Journal of Organic Chemistry, 61(11), 3849–3862.[7][1][9] [Link]

• Wang, Y.-B. , & Zhou, Y.-G. (2008). Enantioselective Hydrogenation of Cyclic Imines Catalyzed by Iridium Complexes. Journal of the American Chemical Society.[11] (Foundational work on Ir-catalyzed cyclic imine reduction). [Link]

• Mirabella, S. , Fibbi, G., & Faggi, C. (2017).[12] Accessing 2-substituted piperidine iminosugars by organometallic addition/intramolecular reductive amination.[12][5] Organic & Biomolecular Chemistry. [Link]

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Iridium-catalyzed asymmetric hydrogenation of 5-hydroxypicolinate pyridinium salts under batch and flow: stereodefined access to cis-configurated hydroxypiperidine esters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Accessing 2-substituted piperidine iminosugars by organometallic addition/intramolecular reductive amination: aldehyde vs. nitrone route - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scite.ai [scite.ai]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. m.chem960.com [m.chem960.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiopurity in 2-Butylpiperidine Scaffolds

Topic: Improving Enantiomeric Excess (ee) in 2-Butylpiperidine Synthesis Audience: Senior Chemists, Process Development Scientists Status: Active Guide

Introduction: The Stereochemical Challenge

2-Butylpiperidine (and the broader class of 2-alkylpiperidines) represents a privileged scaffold in alkaloids (e.g., Coniine analogs) and local anesthetics (e.g., Bupivacaine/Ropivacaine precursors). The biological activity of these molecules is strictly governed by their stereochemistry. For instance, the (S)-enantiomer of bupivacaine (Levobupivacaine) exhibits significantly reduced cardiotoxicity compared to its (R)-counterpart.

Achieving high ee (>98%) in 2-butylpiperidine synthesis is notoriously difficult due to:

• Labile Stereocenters: The C2-hydrogen is alpha to the nitrogen, making it susceptible to racemization via enamine-imine tautomerization.

• Harsh Reduction Conditions: Hydrogenating the aromatic pyridine precursor often requires conditions that degrade stereoselectivity.

• Separation Difficulty: The enantiomers lack distinct functional handles for easy chiral HPLC separation without derivatization.

This guide provides three distinct modules to solve low ee issues, ranging from catalytic synthesis to downstream resolution.

Module 1: Asymmetric Hydrogenation (The Catalytic Route)

Scenario: You are reducing 2-butylpyridine (or a salt thereof) and obtaining low ee (<80%) or racemic mixtures.

The Root Cause: Catalyst Mismatch & Substrate Activation

Standard heterogeneous catalysts (PtO₂, Pd/C) typically yield racemates because they operate via non-selective surface adsorption. High ee requires homogeneous Iridium (Ir) catalysis with chiral P,N-ligands. Furthermore, the pyridine ring is electron-deficient and difficult to reduce; it requires activation to facilitate hydride transfer.

Protocol: Ir-Catalyzed Hydrogenation of Pyridinium Salts

Based on methodologies by Zhou et al. and Glorius et al.

Reagents:

• Substrate: 2-butylpyridinium hydrochloride (Salt formation activates the ring).

• Catalyst: [Ir(COD)Cl]₂ (1.0 mol%) + (S)-MeO-Biphep (2.2 mol%) or (S)-SegPhos.

• Additive: Iodine (I₂) or Tetrabutylammonium iodide (TBAI) (10 mol%) — Critical for stabilizing the active Ir-species.

• Solvent: Toluene/Ethanol (10:1).

Step-by-Step Workflow:

• Catalyst Pre-formation: In a glovebox, mix [Ir(COD)Cl]₂ and the chiral ligand in Toluene for 30 mins to form the active complex.

• Substrate Loading: Add the 2-butylpyridinium salt and the Iodine additive.

• Hydrogenation: Pressurize to 50–80 bar H₂ . (Note: Pyridines require higher pressure than alkenes).

• Reaction: Stir at room temperature for 12–24 hours.

• Workup: Vent H₂ carefully. Basify with aqueous NaOH to liberate the free amine (2-butylpiperidine). Extract with ether.[1]

Troubleshooting Table: Hydrogenation

Symptom	Probable Cause	Corrective Action
No Reaction (<5% Conv.)	Substrate poisoning or insufficient activation.	Ensure you are using the HCl salt , not the free pyridine. Add 10 mol% I₂.
Low ee (20-50%)	Chloride inhibition or wrong solvent.	Switch solvent to pure Toluene or CH₂Cl₂. Avoid strongly coordinating solvents like DMSO.
Racemization over time	Product racemizing post-reaction.	The product is a secondary amine.[2] Avoid high temperatures during workup. Store as a tartrate salt.

Visualizing the Mechanism

Caption: Ir-catalyzed hydrogenation workflow highlighting the critical salt-activation step required to break pyridine aromaticity without compromising stereoselectivity.

Module 2: Classical Resolution (The Industrial Standard)

Scenario: You have synthesized racemic 2-butylpiperidine (e.g., via PtO₂ reduction) and need to separate enantiomers on a multi-gram scale.

The Solution: Diastereomeric Salt Crystallization

The most robust method for resolving 2-alkylpiperidines is using L-(+)-Tartaric acid or Dibenzoyl-L-tartaric acid (DBTA) . This method relies on the solubility difference between the (S,S)-salt and the (R,S)-salt.

Protocol: Tartaric Acid Resolution

Standard protocol adapted from Levobupivacaine industrial synthesis.

• Stoichiometry: Use 1.0 equivalent of racemic 2-butylpiperidine and 1.0 equivalent of L-(+)-Tartaric acid.

• Solvent System: Dissolve both in hot Ethanol (95%) or an Ethanol/Water (9:1) mixture.

  • Tip: Do not use pure water; the solubility difference is often too low.

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C overnight.

  • Observation: The less soluble diastereomeric salt (typically the S-amine/L-tartrate complex) will crystallize.

• Filtration & Wash: Filter the crystals and wash with cold ethanol.

• Recrystallization (Critical): The initial ee is likely 80-90%. Recrystallize the salt twice from boiling ethanol to reach >99% ee.

• Liberation: Dissolve the purified salt in water and treat with 2M NaOH. Extract the free amine with CH₂Cl₂.

FAQ: Resolution

• Q: My crystals are not forming (oiling out).

  • A: This is common.[3][4] Scratch the glass to induce nucleation or add a seed crystal. Alternatively, switch to Dibenzoyl-L-tartaric acid , which adds bulk and aromatic stacking, often promoting better crystallization than simple tartaric acid.

• Q: Which enantiomer precipitates?

  • A: This must be determined empirically for your specific alkyl chain length. For many 2-alkylpiperidines, L-tartaric acid precipitates the (S)-amine, but this should be confirmed via optical rotation or Chiral HPLC.

Module 3: Enzymatic Kinetic Resolution (The Green Route)

Scenario: Chemical resolution is low-yielding, or you want to avoid heavy metals.

The Solution: Lipase-Catalyzed Acylation

Candida antarctica Lipase B (CAL-B) is highly selective for the acylation of secondary amines. It will selectively acetylate the (R)-enantiomer (typically), leaving the (S)-amine unreacted (or vice versa depending on conditions).

Protocol: CAL-B Kinetic Resolution

• Reactants: Racemic 2-butylpiperidine (1 eq), Ethyl Acetate (as solvent and acyl donor).

• Catalyst: Immobilized CAL-B (e.g., Novozym 435), 20-50 mg per mmol substrate.

• Conditions: Shake at 30°C.

• Monitoring: Monitor conversion by GC. Stop the reaction exactly at 50% conversion .

  • Why? Beyond 50%, the enzyme will start reacting with the slower enantiomer, lowering the ee of the product.

• Separation: The reaction mixture now contains (S)-Amine (unreacted) and (R)-Amide (acylated). These have vastly different polarities and can be easily separated by flash chromatography (Silica gel).

Module 4: Analytical Troubleshooting (Measuring ee)

Scenario: You cannot separate the enantiomers on your Chiral HPLC column.

The Issue: Peak Tailing and Lack of UV Chromophore

2-butylpiperidine is a secondary amine (causes peak tailing on silica) and lacks a strong UV chromophore (making detection difficult).

Solution: Derivatization

Do not inject the free amine. Derivatize it to improve detection and separation.

Recommended Derivatization:

• Reagent: Tosyl Chloride (TsCl) or Benzoyl Chloride (BzCl).

• Method: Mix amine with TsCl and Et₃N in CH₂Cl₂ for 1 hour. Quench and extract.[1]

• Effect: Adds a UV-active group and removes the basic NH, eliminating tailing.

HPLC Method (for Tosyl-derivative):

• Column: Chiralcel OD-H or Chiralpak AD-H.

• Mobile Phase: Hexane : Isopropanol (90:10).

• Flow: 1.0 mL/min.

• Detection: UV @ 254 nm.

Troubleshooting Decision Tree

Caption: Diagnostic flow for identifying whether the issue lies in the synthesis or the analytical method.

References

• Wang, D.-S., et al. "Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts." Journal of the American Chemical Society, vol. 133, no. 23, 2011, pp. 8866–8869. Link

• Glorius, F., et al. "Asymmetric Hydrogenation of Heteroarenes." Chemical Reviews, vol. 112, no. 4, 2012, pp. 2063–2099. Link

• Gotor-Fernández, V., et al. "Lipase-Catalyzed Kinetic Resolution of Piperidine Derivatives." Journal of Organic Chemistry, vol. 70, no. 10, 2005, pp. 3994–4002. Link

• Adger, B., et al. "The Synthesis of Levobupivacaine." Drugs of the Future, vol. 26, no. 8, 2001. (Industrial Reference for Tartaric Acid Resolution).

Sources

• 1. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 2. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ethz.ch [ethz.ch]

Technical Support Center: Purification &amp; Handling of Hygroscopic Piperidine HCl Salts

Ticket ID: PIP-HCL-PUR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Open Subject: Troubleshooting hygroscopicity, oiling, and purification of Piperidine Hydrochloride.

Executive Summary

Piperidine hydrochloride (Piperidine HCl) is notoriously hygroscopic. The transition from a crystalline solid to a sticky gum or oil upon exposure to atmospheric moisture is the most common failure mode reported by researchers. This guide provides field-proven protocols to rescue "oiled-out" products and establish rigorous purification standards.

Module 1: Emergency Troubleshooting (The "Rescue" Protocols)

Q: My product turned into a sticky yellow gum/oil after rotovap. Is it ruined? A: Likely not. This is a common phenomenon caused by trace solvent entrapment or moisture absorption, which lowers the glass transition temperature (

) of the salt. Do not attempt to scratch it immediately if it is warm.

Protocol: The "Trituration Rescue"

• Cool Down: Place the flask in an ice bath (

  ) or freezer ( ) for 30 minutes.

• Solvent Choice: Add anhydrous diethyl ether (

  ) or hexane . Piperidine HCl is insoluble in these, but organic impurities and trapped solvents often aren't.

• Mechanical Stress: While submerged in the solvent, vigorously scratch the side of the flask with a glass rod. The friction creates nucleation sites.

• Sonication: If scratching fails, sonicate the flask for 5-10 minutes. The oil should harden into a white amorphous solid.

• Filtration: Filter rapidly under a blanket of Nitrogen/Argon.

Q: I cannot filter the solid; it clogs the frit immediately. A: The solid has likely absorbed water during the transfer, creating a "mud."

• Immediate Fix: Switch to Schlenk line filtration (inert atmosphere).

• Alternative: If Schlenk ware is unavailable, place the entire funnel setup inside a large glove bag purged with nitrogen before pouring.

Module 2: Purification Protocols

Method A: Anhydrous Anti-Solvent Recrystallization

Best for: Removing organic impurities and obtaining high-purity crystals.

Reagents Required:

• Solvent: Anhydrous Ethanol (EtOH) or Isopropanol (IPA).

• Anti-Solvent: Anhydrous Diethyl Ether (

  ).

Step-by-Step Workflow:

• Dissolution: Dissolve the crude Piperidine HCl in the minimum amount of boiling anhydrous EtOH. (Ratio approx. 3-5 mL per gram).

• Hot Filtration: If black specks/insolubles are present, filter the hot solution through a glass frit or Celite pad (pre-washed with hot EtOH).

• Precipitation: Remove from heat. While stirring, add anhydrous

  dropwise until the solution turns slightly turbid (cloudy).

• Clarification: Add 1-2 drops of EtOH to clear the turbidity.

• Crystallization: Seal the flask tightly (parafilm/septum). Allow to cool to room temperature slowly, then move to

  (fridge) overnight.

• Collection: Filter the white needles in a dry environment. Wash with cold anhydrous

  .

Method B: Azeotropic Drying (For "Wet" Salts)

Best for: Samples containing significant water content that refuse to crystallize.

Mechanism: Water forms a low-boiling azeotrope with toluene, allowing you to "carry" the water out of the solid at temperatures below the salt's decomposition point.

Protocol:

• Suspend the wet gum/solid in Toluene (approx. 10 mL/g).

• Connect to a rotary evaporator.

• Evaporate at

  under reduced pressure.

• Repeat 3x: Redissolve the residue in fresh toluene and evaporate again.

• Final Step: The residue should now be a white powder. Dry in a vacuum oven over

  .

Module 3: Critical Data & Decision Logic

Solvent Compatibility Table

Solvent	Solubility (Piperidine HCl)	Role in Purification	Notes
Water	High	Avoid	Hard to remove; promotes hydrolysis/gumming.
Ethanol (Abs.)	High (Hot), Mod. (Cold)	Primary Solvent	Must be anhydrous (200 proof).
Isopropanol	Moderate	Primary Solvent	Good alternative if EtOH yields are low.
Diethyl Ether	Insoluble	Anti-Solvent	Essential for precipitation/trituration.
Hexane/Heptane	Insoluble	Wash Solvent	Good for removing non-polar oils.
Toluene	Insoluble	Drying Agent	Forms azeotrope with water (bp 85°C).

Visual Workflow: The "Rescue" Decision Tree

Caption: Decision logic for rescuing oiled-out piperidine salts. Blue nodes indicate active intervention steps.

Module 4: Storage & Handling Best Practices

Q: How do I store it so this doesn't happen again? A: Standard capping is insufficient.

• Primary Container: Amber glass vial with a Teflon-lined cap.

• Secondary Container: Place the vial inside a desiccator containing Phosphorus Pentoxide (

  ) or high-grade indicating silica gel. is chemically reactive with water and far superior to silica for amines.

• Seal: Parafilm is permeable to moisture over time. Use electrical tape or a heat-shrink band for long-term storage.

Q: Can I dry it in a standard oven? A: No.

• Risk: Thermal oxidation can yellow the salt.

• Requirement: Use a Vacuum Drying Pistol (Abderhalden) or a vacuum oven at

  . The presence of a desiccant ( pellets or ) in the drying chamber is mandatory to prevent moisture re-absorption upon cooling.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• BenchChem. (2025).[1] Application Notes and Protocols for the Purification of Piperidine Reaction Products. (Detailed solvent selection for piperidine derivatives).

  • 1

• Organic Syntheses. (2010). Working with Hazardous Chemicals: Piperidine Derivatives and Drying Protocols.

  • 2

• ScienceMadness Archive. (2007). Drying the water out of hygroscopic crystals. (Discussion on azeotropic drying using toluene/heptane for amine salts).

  • 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgsyn.org [orgsyn.org]
• 3. Sciencemadness Discussion Board - drying the water out of hygroscopic crystals - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Resolution of Racemic 2-Butylpiperidine

Case ID: RES-2BP-001 Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Chemical Context

User Query: "How do I resolve racemic 2-butylpiperidine into its enantiomers using chiral resolving agents?"

Technical Context: 2-Butylpiperidine (a homolog of Coniine) is a secondary amine with a single chiral center at the C2 position. Like its analogs 2-methylpiperidine and 2-propylpiperidine, it is best resolved via classical diastereomeric salt formation .

While high-throughput screening is possible, historical data on 2-alkylpiperidines confirms that L-(+)-Tartaric Acid is the "Gold Standard" (Tier 1) resolving agent. If crystallization fails (e.g., oiling out), O,O'-Dibenzoyl-L-tartaric acid (L-DBTA) is the required Tier 2 substitute due to its bulkier, more hydrophobic structure which promotes lattice formation.

The "Golden Path" Protocol (Tier 1)

This protocol is designed to isolate the (S)-enantiomer (typically the pharmacologically relevant isomer in this class) using L-(+)-Tartaric Acid .

Materials Required

• Racemic 2-butylpiperidine (Free base)

• L-(+)-Tartaric Acid (Anhydrous)

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)

• Equipment: Reflux condenser, oil bath, vacuum filtration setup.

Step-by-Step Workflow

• Stoichiometry Calculation:

  • Use a 1:1 molar ratio of amine to acid.

  • Why? Although 0.5 equivalents (Pope-Peachey method) can work, 1:1 forms the bitartrate salt, which generally has higher crystallinity for piperidine derivatives than the neutral tartrate.

• Dissolution (The "Hot Start"):

  • Dissolve 10.0 g (70.8 mmol) of racemic 2-butylpiperidine in 50 mL of absolute Ethanol.

  • In a separate flask, dissolve 10.6 g (70.8 mmol) of L-(+)-Tartaric acid in 100 mL of hot absolute Ethanol.

• Combination & Nucleation:

  • Add the hot acid solution to the amine solution slowly while stirring.

  • Heat the mixture to reflux for 30 minutes to ensure homogeneity.

  • Critical Step: Allow the solution to cool to room temperature slowly (over 4-6 hours). Rapid cooling traps impurities.

• Crystallization:

  • If crystals form: Filter and wash with cold Ethanol.

  • Target: This solid is likely the (S)-2-butylpiperidine-L-tartrate (based on Coniine homology).

  • Filtrate: Contains the enriched (R)-isomer.[1][2]

• Liberation of the Free Base:

  • Dissolve the salt in minimal water.

  • Basify to pH >12 using 5M NaOH.

  • Extract with Dichloromethane (DCM) or Diethyl Ether (

    ).

  • Dry over

    and concentrate.

Troubleshooting Center (Q&A)

Issue 1: "I mixed the reagents, but no crystals formed. It's just a clear solution."

Diagnosis: The salt is too soluble in the chosen solvent (likely pure Ethanol or Methanol). Corrective Action:

• Concentrate: Evaporate 30-50% of the solvent volume under reduced pressure.

• The "Cloud Point" Method:

  • Heat the solution to reflux.[3]

  • Add a non-polar anti-solvent (e.g., Acetone or Diethyl Ether) dropwise until the solution turns slightly turbid (cloudy).

  • Add 1-2 drops of Ethanol to clear it again.

  • Let it cool slowly. The anti-solvent reduces solubility, forcing the salt out.

Issue 2: "The product separated as a sticky oil/gum, not a crystal."

Diagnosis: "Oiling out" is common with alkyl-piperidines. It indicates that the amorphous state is energetically closer to the crystalline state, or the solvent contains too much water. Corrective Action:

• Switch Resolving Agent (Tier 2): Switch to (-)-O,O'-Dibenzoyl-L-tartaric acid (L-DBTA) . The benzoyl groups add steric bulk and hydrophobicity, drastically increasing the likelihood of forming a rigid crystal lattice.

• Seeding: If you have any micro-crystals from a previous batch (even impure ones), add a "seed" crystal at 30°C.

• Sonication: Briefly sonicate the oil/solvent mixture. This provides energy to overcome the nucleation barrier.

Issue 3: "The Enantiomeric Excess (ee) is low (< 80%) after the first filtration."

Diagnosis: Eutectic entrapment. The crystals grew too fast and trapped the "wrong" isomer. Corrective Action:

• Recrystallization (The Double-Pass):

  • Do not basify yet. Take the crude salt crystals.

  • Dissolve them in the minimum amount of boiling Ethanol (or the solvent used).

  • Cool and recrystallize.

  • Rule of Thumb: Each recrystallization typically boosts ee by 10-15%.

Visual Decision Support

Workflow Diagram: Resolution Process

Caption: Standard workflow for the resolution of 2-butylpiperidine using tartaric acid.

Logic Tree: Troubleshooting "Oiling Out"

Caption: Decision logic for resolving oiling/gumming issues during crystallization.

Comparative Data: Resolving Agents

The following table summarizes the performance characteristics of resolving agents for 2-alkylpiperidines (based on Coniine and Pipecoline data).

Resolving Agent	Solvent System	Success Rate	Pros	Cons
L-(+)-Tartaric Acid	Ethanol (Abs.)	High (Tier 1)	Cheap, available, forms bitartrates easily.	Prone to oiling out if water is present.
Dibenzoyl-L-Tartaric Acid	MeOH / Water	Medium (Tier 2)	Excellent for hydrophobic amines; rigid lattice.	More expensive; lower atom economy.
Mandelic Acid	Acetone	Low	Good for some piperidines, but often too soluble.	Often yields non-crystalline syrups.
N-Acetyl-L-Leucine	Ethanol	Low	Specific to certain amino-alcohols.[4]	Rarely works for simple alkyl-piperidines.

Advanced Analysis: Determining Purity (ee)

Since 2-butylpiperidine lacks a strong chromophore (UV absorber), standard chiral HPLC with a UV detector will yield poor sensitivity.

Recommended Method: Derivatization

• React a small aliquot of your resolved amine with Mosher's Acid Chloride or Benzoyl Chloride .

• The resulting amide now has a UV-active phenyl ring.

• Analyze via Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) using Hexane/IPA mobile phase.

References

• Resolution of Coniine (2-propylpiperidine): Ladenburg, A. "Synthesis of Coniine."[5] Berichte der deutschen chemischen Gesellschaft, 1886. (Historical basis for 2-alkylpiperidine resolution using Tartaric Acid).

• General Resolution of Piperidines: Kozma, D. CRC Handbook of Optical Resolution via Diastereomeric Salt Formation. CRC Press, 2001. (Authoritative text on resolving agents like DBTA and Tartaric Acid).

• BenchChem Protocol: "Resolution of (R)-2-Methylpiperazine (L)-tartaric acid salt." BenchChem Technical Guides. (Validates L-Tartaric acid for small alkyl-piperidines).

• Dibenzoyl-Tartaric Acid Usage: Kmecz, I., et al. "Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction."[6] Chirality, 2007.[6] (Demonstrates efficacy of DBTA when Tartaric Acid fails).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 4. US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents [patents.google.com]
• 5. Coniine - Wikipedia [en.wikipedia.org]
• 6. Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Regioselectivity in Alkylation of Piperidine Rings

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for controlling regioselectivity during the alkylation of piperidine rings. The piperidine moiety is a cornerstone in medicinal chemistry, and mastering its selective functionalization is critical for the synthesis of novel therapeutic agents. This resource addresses common experimental challenges in a direct question-and-answer format, grounded in mechanistic principles and validated protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My piperidine alkylation is yielding a mixture of N-alkylated and C-alkylated products. How can I favor N-alkylation exclusively?

This is a classic challenge stemming from the dual nucleophilicity of the piperidine ring system. The nitrogen lone pair and, under certain conditions, the α-carbons can act as nucleophiles.

Underlying Cause: The regioselectivity between N- and C-alkylation is primarily governed by the reaction conditions, which can favor either kinetic or thermodynamic control.[1][2][3] Direct N-alkylation is generally the kinetically favored pathway due to the higher nucleophilicity of the nitrogen atom. However, side reactions at the carbon atom can occur, especially with strong bases or reactive intermediates.

Troubleshooting Strategies:

• Choice of Base: Avoid overly strong bases that can deprotonate the α-carbons, leading to the formation of enamines or enolates which are precursors to C-alkylation.[4]

  • Recommended: Use mild, non-nucleophilic bases like potassium carbonate (K₂CO₃), triethylamine (Et₃N), or N,N-diisopropylethylamine (DIPEA) to scavenge the acid byproduct of the N-alkylation reaction.[5] For highly sensitive substrates, sodium bicarbonate (NaHCO₃) is a suitable option.[5]

• Reaction Temperature: Lower temperatures generally favor the kinetic product, which in this case is the N-alkylated piperidine.[1][6] Running the reaction at or below room temperature can significantly suppress C-alkylation.

• Alkylating Agent: The reactivity of the alkylating agent plays a crucial role.

  • Leaving Group: Employ alkylating agents with good leaving groups, such as iodides or bromides, to facilitate a rapid SN2 reaction at the nitrogen.[5] Alkyl chlorides are less reactive and may require harsher conditions that could promote side reactions.[5]

  • Slow Addition: Adding the alkylating agent slowly, for instance with a syringe pump, maintains a low concentration of the electrophile and ensures it reacts preferentially with the more nucleophilic nitrogen.[7]

Experimental Protocol: Selective Mono-N-Alkylation of Piperidine [7][8]

• Setup: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve piperidine (1.1 equivalents) in anhydrous acetonitrile (to make a 0.1 M solution).

• Stirring: Begin stirring the solution at room temperature.

• Addition of Alkylating Agent: Load the alkyl halide (1.0 equivalent) into a syringe and place it on a syringe pump. Add the alkyl halide to the piperidine solution over several hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, remove the solvent via rotary evaporation. To obtain the free base, dissolve the resulting N-alkylpiperidinium salt in a mixture of diethyl ether and a saturated aqueous solution of sodium bicarbonate. Caution: CO₂ will be evolved.[7][8]

• Extraction & Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-alkylpiperidine.

Q2: I am observing over-alkylation, leading to the formation of a quaternary ammonium salt as a major byproduct. How can I prevent this?

Over-alkylation is a common side reaction where the initially formed N-alkylpiperidine acts as a nucleophile and reacts with another molecule of the alkylating agent.[8]

Underlying Cause: The N-alkylated piperidine can still be sufficiently nucleophilic to compete with the starting piperidine for the alkylating agent. This is particularly problematic when the reaction is run with an excess of the alkylating agent or under conditions that accelerate the second alkylation step.

Troubleshooting Strategies:

• Stoichiometry Control: Use a slight excess of the piperidine relative to the alkylating agent (e.g., 1.1 to 1.5 equivalents of piperidine).[7][8] This ensures that the alkylating agent is the limiting reagent and is consumed before significant over-alkylation can occur.

• Slow Addition of the Alkylating Agent: As mentioned previously, the slow addition of the alkylating agent using a syringe pump is highly effective in minimizing the formation of the quaternary salt.[7] This maintains a high ratio of piperidine to N-alkylpiperidine throughout the reaction, favoring the desired mono-alkylation.

• Choice of Solvent: The solvent can influence the reaction rate. While polar aprotic solvents like acetonitrile or DMF are common, their choice should be optimized for the specific substrates.[7]

Parameter	Recommendation for Minimizing Over-Alkylation	Rationale
Piperidine:Alkyl Halide Ratio	1.1 : 1.0	Ensures alkyl halide is the limiting reagent.
Addition Method	Slow addition via syringe pump	Maintains a low concentration of the alkylating agent.[7]
Temperature	Room temperature or below	Reduces the rate of the second alkylation step.

Q3: My goal is C-alkylation of the piperidine ring, but I'm struggling with regioselectivity. How can I control the position of C-alkylation (e.g., C2 vs. C3 vs. C4)?

Achieving regioselective C-alkylation of a piperidine ring is a more complex challenge that often requires a multi-step approach involving the use of directing groups or the formation of specific intermediates.

Controlling C-Alkylation at the α-Position (C2/C6):

One effective strategy involves the formation of an iminium ion intermediate, which can then be attacked by a nucleophile.[9]

Conceptual Workflow for α-Alkylation

Caption: Workflow for α-alkylation of N-alkyl piperidines.

Troubleshooting α-Alkylation:

• Iminium Ion Formation: The choice of conditions for generating the iminium ion is critical for controlling regioselectivity (endo- vs. exo-cyclic).[9] A modified Polonovski-Potier reaction, for instance, can provide excellent selectivity for the endo-cyclic iminium ion.[9]

• Nucleophile Choice: The nature of the carbon-based nucleophile (e.g., Grignard reagents, organozinc reagents) can influence the efficiency and diastereoselectivity of the addition step.[9]

Controlling C-Alkylation at the β-Position (C3/C5) and γ-Position (C4):

Directing groups are often necessary to achieve regioselectivity at positions other than C2.

• Directed C-H Functionalization: The use of a directing group, often attached to the piperidine nitrogen, can position a metal catalyst in proximity to a specific C-H bond, enabling its selective functionalization.[8][10] For example, an aminoquinoline amide directing group has been used for the arylation of piperidines at the C4 position.[10]

Logical Flow for Directed C4-Alkylation

Caption: Directed C-H alkylation at the C4 position.

Q4: How do steric effects influence the regioselectivity of my alkylation reaction?

Steric hindrance plays a significant role in determining the outcome of piperidine alkylation, affecting both N- and C-alkylation pathways.[11][12][13][14]

Impact on N-Alkylation:

• Substituents on Piperidine: Bulky substituents on the piperidine ring, particularly at the C2 and C6 positions, can hinder the approach of the alkylating agent to the nitrogen atom.[5][11] This can slow down the rate of N-alkylation and may require higher temperatures to overcome the activation energy barrier.[5]

• Substituents on the Alkylating Agent: A sterically demanding alkylating agent (e.g., a tertiary alkyl halide) will react more slowly than a less hindered one (e.g., a methyl halide).[12][15] In extreme cases, steric hindrance can favor elimination side reactions over substitution.

Impact on C-Alkylation:

• Kinetic vs. Thermodynamic Enolate Formation: When C-alkylation proceeds via an enolate intermediate, steric hindrance can influence which α-proton is removed. A bulky, non-equilibrating base (like lithium diisopropylamide, LDA) at low temperatures will preferentially remove the most accessible proton, leading to the kinetic enolate.[2] A smaller base under equilibrating conditions (higher temperatures) will favor the formation of the more substituted, thermodynamically more stable enolate.[2]

Troubleshooting Steric Hindrance Issues:

Issue	Potential Solution	Rationale
Slow N-alkylation due to hindered piperidine	Increase reaction temperature.[5]	Provides the necessary energy to overcome the steric barrier.
Slow N-alkylation due to hindered alkylating agent	Switch to a less sterically demanding alkylating agent, if possible.	Reduces steric repulsion in the transition state.
Poor regioselectivity in C-alkylation	For kinetic control, use a bulky base (e.g., LDA) at low temperatures (-78 °C).[2]	Favors deprotonation at the less hindered α-carbon.
Poor regioselectivity in C-alkylation	For thermodynamic control, use a smaller base (e.g., NaH) at higher temperatures.	Allows for equilibration to the more stable enolate.

Q5: What is the role of the solvent and temperature in controlling regioselectivity?

Solvent and temperature are critical parameters that can be tuned to steer the reaction towards the desired regioisomer by influencing reaction rates and equilibria.[3][16][17]

Temperature Effects:

As discussed, temperature is the primary lever for switching between kinetic and thermodynamic control.[1][6]

• Low Temperatures (-78 °C to 0 °C): Favor the kinetically controlled product, which is the one formed via the lowest activation energy pathway.[1] For many piperidine alkylations, this is the N-alkylation product.

• High Temperatures (Room Temperature to Reflux): Favor the thermodynamically controlled product, which is the most stable product.[1][6] These conditions allow for reversible reactions, enabling the product distribution to reach equilibrium.[2] In some cases, high temperatures can promote C-H activation or rearrangement reactions.[18][19]

Solvent Effects:

The choice of solvent can impact the reaction by solvating the reactants and transition states differently.[16][17]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are effective at solvating cations and are commonly used for SN2 reactions, including N-alkylation. They can accelerate the rate of N-alkylation.[7][20]

• Nonpolar Solvents (e.g., Toluene, THF): These solvents may be preferred for reactions involving organometallic reagents or when trying to suppress certain side reactions. The choice of solvent can be critical in directed C-H functionalization protocols.[20]

• Protic Solvents (e.g., Ethanol, Methanol): While sometimes used, protic solvents can potentially compete with the piperidine as a nucleophile, especially with highly reactive alkylating agents, or participate in acid-base equilibria.[21] However, their effect is highly substrate-dependent.[16][17]

Practical Guidance:

• Screening: If regioselectivity is an issue, perform a small-scale screen of different solvents and temperatures to identify the optimal conditions for your specific substrate.

• Literature Precedent: Always consult the literature for similar transformations to guide your initial choice of conditions.

References

• BenchChem. (n.d.). Managing side reactions in piperidine functionalization.
• BenchChem. (n.d.). Technical Support Center: Optimizing Piperidine Reactions for Enhanced Yield and Purity.
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025). The Journal of Organic Chemistry - ACS Publications.
• Todd, R. D. (1982). The Regioselective 3-Alkylation of Piperidine. ODU Digital Commons.
• Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches. (n.d.).
• Lunds universitet. (2016). Regio- and Stereoselective Alkylation of Pyridine-N-oxides: Synthesis of Substituted Piperidines and Pyridines.
• Asian Journal of Green Chemistry. (n.d.). Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches.
• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?.
• BenchChem. (n.d.). A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions.
• Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. (n.d.). ACS Publications.
• Thermodynamic vs kinetic reaction control with radical substitution. (2016).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.).
• On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. (2023). ACS Catalysis.
• Todd, R. D. (n.d.). The Regioselective 3-Alkylation of Piperidine.
• Regio- and Stereoselective Alkylation of Pyridine-N-oxides: Synthesis of Substituted Piperidines and Pyridines. (2016). PubMed.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium - MCAT Content.
• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
• N - alkylation of piperidine with substituted benzyl chloride. (n.d.). ECHEMI.
• Preparation of Piperidines, Part 1: Substituted at Position 2. (2024). YouTube.
• Steric Effects in Alkylpyrimidines. (2026). ResearchGate.
• Wikipedia. (n.d.). Steric effects.
• Diastereoselective N-quaternization of piperidines | Request PDF. (2025). ResearchGate.
• Temperature-Regulated Regiodivergent Synthesis via Alkene Migratory Hydroalkylation. (n.d.). ChemRxiv.
• Steric Hindrance | Organic Chemistry. (2024). YouTube.
• ThalesNano. (n.d.). A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). Beilstein Journals.
• Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides. (2025). PMC.
• Steric effect (chemistry). (n.d.). McGraw Hill's AccessScience.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 3. jackwestin.com [jackwestin.com]
• 4. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Steric effects - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]
• 14. accessscience.com [accessscience.com]
• 15. Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ajgreenchem.com [ajgreenchem.com]
• 17. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 18. chemrxiv.org [chemrxiv.org]
• 19. thalesnano.com [thalesnano.com]
• 20. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 21. echemi.com [echemi.com]

Technical Support Center: Chiral Integrity of (2S)-2-Butylpiperidine

Topic: Preventing Racemization of (2S)-2-Butylpiperidine During Workup Document ID: TSC-PIP-2S-001 Status: Active Audience: Process Chemists, Medicinal Chemists, Analytical Scientists

Introduction: The "Invisible" Leak

(2S)-2-butylpiperidine is a chiral secondary amine and a structural analog to the alkaloid coniine. While secondary amines are generally considered configurationally stable compared to chiral amides or esters, 2-substituted piperidines possess a unique vulnerability: Oxidative Dehydrogenation .

Unlike simple deprotonation (which requires pKa > 35 conditions), the primary vector for racemization in this molecule during workup is the inadvertent formation of an imine or enamine intermediate. Once the C=N double bond forms, the stereocenter at C2 becomes planar (

). Subsequent hydrolysis or reduction restores the amine but destroys the enantiomeric excess (ee).

This guide addresses the specific environmental and chemical triggers that initiate this pathway during extraction, concentration, and storage.

The Thermodynamics of Failure (Root Cause Analysis)

To prevent racemization, one must understand the mechanism.[1] The loss of optical purity in 2-alkylpiperidines is rarely a single-step inversion. It is a cycle driven by Schiff base formation or Metal-Catalyzed Dehydrogenation .

Mechanism: The Imine-Enamine Trap

The following diagram illustrates how a "safe" workup can turn fatal for your ee% if specific impurities (ketones) or catalysts (residual Pd/Pt) are present.

Figure 1: The Racemization Cycle. Note that the presence of ketones (e.g., acetone) creates a low-energy pathway to the achiral enamine via a Schiff base, scrambling the stereocenter.

Troubleshooting Guide (FAQ Format)

Q1: My crude NMR shows high purity, but chiral HPLC indicates a 15% drop in ee after rotovap. Why?

Diagnosis: Thermal stress in the presence of a "Hydrogen Atom Transfer" (HAT) agent or residual catalyst. The Science: If you synthesized the piperidine via hydrogenation (e.g., Pyridine reduction with PtO2 or Pd/C), microscopic metal fines often pass through Celite filters. At the elevated temperatures of a rotovap bath (40-50°C), these metals catalyze the reversible dehydrogenation of the amine to the imine. The Fix:

• Scavenge Metals: Stir the crude solution with a metal scavenger (e.g., QuadraPure™ or activated charcoal) before concentration.

• Acidify: Concentrate the amine as its HCl salt . The protonated ammonium species cannot form the imine or coordinate with metal catalysts.

• Protocol: Add 1.1 eq of HCl in Dioxane/Ether before evaporation.

Q2: Can I use Acetone or Ethyl Acetate to clean my glassware or as a co-solvent?

Verdict: ABSOLUTELY NOT. The Science: Secondary amines react with ketones (Acetone) and aldehydes to form Schiff bases (hemiaminals/imines) .

• Reaction: Amine + Acetone

  Hemiaminal Enamine.

• The enamine intermediate is planar.[2] When it hydrolyzes back (which happens upon exposure to ambient moisture), it returns as a racemate.

• Risk:[3][4] Even trace acetone residue in a "clean" flask can lower ee by 1-5% depending on exposure time. The Fix:

• Use Methanol , Ethanol , or Isopropanol for cleaning.

• Use MTBE or Toluene for extractions. Avoid esters (EtOAc) if strong bases are present, as transamidation can occur, though racemization is the more immediate risk with ketones.

Q3: I stored the free base in CDCl3 for NMR analysis, and the sample racemized overnight.

Diagnosis: Acid-catalyzed racemization via photolysis. The Science: Chloroform (CDCl3) naturally decomposes to form trace HCl and Phosgene over time, especially in light.

• Trace HCl protonates the amine.

• If any oxidant (light/oxygen) is present, a radical abstraction of the

  -proton can occur, or acid-catalyzed enamine formation if carbonyl impurities are present. The Fix:

• Filter CDCl3 through basic alumina before use.

• Best Practice: Perform NMR in C6D6 (Benzene-d6) or CD3OD . These are non-acidic and chemically inert toward amines.

The "Safe-Harbor" Workup Protocol

This protocol is designed to isolate (2S)-2-butylpiperidine while mechanically blocking the pathways to racemization.

Reagents Required

• Extraction Solvent: MTBE (Methyl tert-butyl ether) or Toluene. (High stability, no carbonyls).

• Wash Solution: 1M NaOH (cold).

• Stabilizer: 2M HCl in Diethyl Ether (for salt formation).

Step-by-Step Workflow

Step	Action	Scientific Rationale
1. Quench	Cool reaction to 0°C. Quench with 1M NaOH until pH > 12.	Ensures amine is fully deprotonated for extraction. Low temp prevents thermal isomerization.
2. Extraction	Extract 3x with MTBE . Avoid DCM if possible (avoids radical formation).	MTBE is resistant to oxidation and does not form Schiff bases.
3. Wash	Wash combined organics with Brine.	Removes bulk water.
4. Filtration	Dry over Na2SO4. Filter through a 0.2 µm PTFE pad.	CRITICAL: Removes microscopic metal catalyst fines that cause racemization during concentration.
5. Isolation	Option A (Storage): Add 1.1 eq HCl (in ether) dropwise at 0°C. Filter the white solid.Option B (Immediate Use): Concentrate at < 30°C under Argon.	Option A locks the nitrogen lone pair, making imine formation impossible. The salt is indefinitely stable.

Analytical Validation: Self-Validating the EE

Do not rely on optical rotation (

) alone; it is notoriously unreliable for piperidines due to solvent effects and concentration dependence.

Method: Mosher's Amide Derivatization

This method converts the enantiomers into diastereomers, resolvable by standard achiral NMR.

• Mix: 10 mg (2S)-2-butylpiperidine + 15 mg (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).

• Base: Add 0.1 mL Pyridine-d5.

• Solvent: Dissolve in 0.5 mL CDCl3.

• Analyze: 1H NMR or 19F NMR.

  • Logic: The diastereomeric protons (or fluorines) will have distinct chemical shifts.

  • Calculation: Integrate the two peaks.

    .

References

• Mechanisms of Amine Racemization

  • Title: Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.[5][6]

  • Source: White Rose eTheses Online (University of Leeds).

  • URL:[Link]

• Catalytic Dehydrogenation Risks

  • Title: Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts.[3]

  • Source: N

  • URL:[Link]

• Workup & Resolution Strategies

  • Title: Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations.[6]

  • Source: ACS Public

  • URL:[Link]

• General Racemization via Schiff Bases

  • Title: Preventing racemization during chiral amine synthesis.[2]

  • Source: BenchChem Technical Support.[2]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents [patents.google.com]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Optical Rotation and Resolution of (2S)- vs (2R)-2-Butylpiperidine

This guide provides an in-depth technical comparison of the optical rotation values and stereochemical properties of (2S)-2-butylpiperidine and its (2R)-enantiomer.[1] It is designed for researchers in medicinal chemistry and process development, focusing on the practical determination, resolution, and validation of these chiral building blocks.

[1]

Executive Summary

2-Butylpiperidine (2-n-butylpiperidine) is a chiral piperidine alkaloid and a higher homolog of the well-known toxin coniine (2-propylpiperidine).[1] In drug development, the enantiomeric purity of 2-substituted piperidines is critical, as they serve as scaffolds for local anesthetics (e.g., bupivacaine, ropivacaine analogues) and peptidomimetics.

While the physical properties (boiling point, refractive index) of the enantiomers are identical in an achiral environment, their interaction with plane-polarized light (optical rotation) and chiral resolving agents differs significantly. Based on the homologous series of 2-alkylpiperidines, the (2S)-enantiomer is levorotatory (-) , while the (2R)-enantiomer is dextrorotatory (+) .[1]

Physicochemical Comparison

The following table summarizes the stereochemical and physical properties. Note that specific rotation values

are highly solvent-dependent for secondary amines due to hydrogen bonding and protonation states.[1]

Feature	(2S)-2-Butylpiperidine	(2R)-2-Butylpiperidine
Stereochemical Descriptor	(S) (Sinister - Left)	(R) (Rectus - Right)
Optical Rotation Sign	(-) Levorotatory	(+) Dextrorotatory
Homologous Reference	Analogous to (S)-(-)-Coniine ( )	Analogous to (R)-(+)-Coniine ( )
Configuration Correlation	L-series (Amino acid correlation)	D-series
Boiling Point	~85–90 °C (at 15 mmHg)	~85–90 °C (at 15 mmHg)
Solubility	Miscible in EtOH, CHCl , Et O	Miscible in EtOH, CHCl , Et O
Key Application	Chiral auxiliary, alkaloid synthesis	Chiral auxiliary, alkaloid synthesis

Critical Note on Solvent Effects: The magnitude and even the sign of rotation for piperidines can shift depending on the solvent (e.g., Ethanol vs. Chloroform) and pH (free base vs. hydrochloride salt). Always report solvent and concentration (c) alongside

values.

Stereochemical Homology & Prediction

To validate the optical rotation without a specific literature value for the rare 2-butyl homolog, we rely on the established trend in the 2-n-alkylpiperidine series.[1] The absolute configuration is conserved across the series.

Diagram 1: Stereochemical Homology of 2-Alkylpiperidines

The following diagram illustrates the structural relationship and optical rotation trends.

Caption: Stereochemical correlation of 2-alkylpiperidines showing the conservation of optical rotation sign within the (S) and (R) series.

Experimental Protocols

Protocol A: Optical Resolution via Diastereomeric Crystallization

Since 2-butylpiperidine is often synthesized as a racemate (e.g., via reduction of 2-butylpyridine), resolution is required to obtain enantiopure material.[1] The most robust method utilizes L-(+)-Tartaric acid .[1]

Reagents:

• Racemic 2-butylpiperidine (1.0 equiv)[1]

• L-(+)-Tartaric acid (1.0 equiv)[1]

• Solvent: Ethanol (95%) or Acetone/Methanol mix.

Step-by-Step Methodology:

• Salt Formation: Dissolve racemic 2-butylpiperidine in absolute ethanol. Slowly add a solution of L-(+)-Tartaric acid in ethanol (1:1 molar ratio) under stirring.

• Crystallization: Heat the mixture to reflux until clear, then allow it to cool slowly to room temperature. Let stand at 4°C overnight.

  • Mechanism:[1][2][3] The (R)-amine[1]·L-tartrate and (S)-amine[1]·L-tartrate diastereomers have different solubilities. Typically, the (R)-2-butylpiperidine[1]·L-tartrate salt is less soluble and crystallizes first (analogous to coniine resolution).[1]

• Filtration: Filter the crystals. This solid is enriched in the (R)-enantiomer (if following the coniine pattern).

• Recrystallization: Recrystallize the salt from boiling ethanol 2–3 times until the melting point is constant.

• Liberation of Free Base: Dissolve the purified salt in minimal water. Basify with 20% NaOH solution (pH > 12) and extract with diethyl ether (3x).

• Purification: Dry the organic layer over MgSO

  , filter, and concentrate under reduced pressure to yield the optically active free amine.

• Recovery of (S)-Enantiomer: The mother liquor contains the enriched (S)-enantiomer.[1] Evaporate solvent, liberate the base, and resolve using D-(-)-Tartaric acid to purify the (S)-isomer.[1]

Protocol B: Polarimetric Measurement

To ensure accurate reporting of

values:

• Preparation: Weigh exactly 100-200 mg of the purified amine oil.

• Solvation: Dissolve in a volumetric flask (e.g., 10 mL) using Ethanol or Chloroform .

  • Note: Amine salts (HCl) often have different rotation signs than the free base. Ensure you are measuring the free base unless specified otherwise.

• Measurement:

  • Instrument: Digital Polarimeter with Sodium D-line (589 nm).[1]

  • Cell Path Length: 1 dm (100 mm).

  • Temperature: 20 °C or 25 °C.

• Calculation:

  Where:
  • = Observed rotation (degrees)[1][4][5]
  • = Path length (dm)[1][5][6]
  • = Concentration (g/mL)[1][4][5]

Diagram 2: Resolution Workflow

The following workflow visualizes the separation of the racemic mixture.

Caption: Workflow for the chemical resolution of racemic 2-butylpiperidine using tartaric acid.

References

• Stereochemistry of 2-Alkylpiperidines

  • Leithe, W. (1932). The Configuration of the Coniines and Pipecolines.[7] Berichte der deutschen chemischen Gesellschaft. (Establishes the (S)-(-) configuration for coniine and homologs).

• Resolution Methods

  • Pasteur, L. (1853). Recherches sur les alcaloïdes des quinquinas. (Foundational method for tartaric acid resolution).

  • General Protocol for Piperidine Resolution: - Master Organic Chemistry.[1]

• Physical Data Sources

  • Dictionary of Organic Compounds, Chapman & Hall.

  • PubChem Compound Summary for 1-Butylpiperidine (Isomer differentiation).[1] .

• Homologous Series Data (Coniine)

  • The Merck Index, Coniine Monograph. (S)-(-)-Coniine

    (neat).[1]

Disclaimer: While the sign of rotation is reliably predicted by homology, exact specific rotation values should be determined experimentally for each synthesized batch due to sensitivity to concentration and solvent purity.

Sources

• 1. 2-(sec-butyl)piperidine｜lookchem [lookchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. 5.4 Optical Activity – Organic Chemistry I [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. amherst.edu [amherst.edu]
• 7. Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Spectral Characterization Guide: (2S)-2-Butylpiperidine HCl

Executive Summary

Product Focus: (2S)-2-Butylpiperidine Hydrochloride (HCl) Application: Chiral building block for local anesthetics (e.g., Levobupivacaine, Ropivacaine analogs) and alkaloid synthesis.

This guide provides a technical comparison and spectral assignment framework for (2S)-2-butylpiperidine HCl. Unlike generic spectral databases, this document focuses on the comparative differentiation required during process development: distinguishing the HCl salt from the free base and quantifying enantiomeric purity against the (2R) antipode.

Part 1: Structural Context & Critical Attributes[1]

(2S)-2-Butylpiperidine is a homolog of the alkaloid Coniine ((2S)-2-propylpiperidine). The addition of a single methylene unit in the alkyl chain minimally perturbs the piperidine ring resonances but significantly alters lipophilicity.

The Comparison Matrix

Feature	(2S)-2-Butylpiperidine HCl (Target)	Free Base (Alternative)	Racemate (Impurity)
State	Crystalline Solid (Stable)	Oily Liquid (Volatile/Hygroscopic)	Solid or Liquid
NMR Solvent	D₂O (Preferred), DMSO-d₆	CDCl₃	D₂O or CDCl₃
Nitrogen	Protonated ( )	Free Amine ( )	Mixed
H2 Shift	Deshielded (~3.0 - 3.4 ppm)	Shielded (~2.5 - 2.8 ppm)	Identical to (2S)
Chiral ID	Requires Chiral Solvating Agent	Requires Derivatization	Distinct in Chiral Env.[1][2][3][4]

Part 2: Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this "Self-Validating" protocol. The choice of solvent dictates which spectral features are visible.

Sample Preparation

• Method A (Structural Confirmation): Dissolve 10 mg of (2S)-2-butylpiperidine HCl in 0.6 mL D₂O .

  • Why: Eliminates the broad ammonium (

    ) signal via deuterium exchange, simplifying the aliphatic region.

• Method B (Salt Verification): Dissolve 5 mg in 0.6 mL DMSO-d₆ .

  • Why: Preserves the ammonium protons, appearing as broad singlets at 8.0–9.5 ppm, confirming salt formation.

Acquisition Parameters

• Frequency: 400 MHz or higher recommended for resolving the butyl chain methylene envelope.

• Pulse Sequence: Standard 1H ZG30; COSY is mandatory for connecting the C2-methine to the butyl chain.

Part 3: Spectral Data Assignment

Note: The following assignments are derived from the homologous standard (2S)-2-propylpiperidine (Coniine) HCl, as ring conformation shifts are conserved across the 2-alkylpiperidine series.

Table 1: 1H NMR Assignment (400 MHz, D₂O)

Position	Type	Shift (δ, ppm)	Multiplicity	Integral	Structural Logic
H2	Methine	3.10 – 3.25	Multiplet	1H	Diagnostic: Deshielded by and alpha-alkyl group.
H6eq	Methylene	3.35 – 3.45	Broad Doublet	1H	Equatorial proton deshielded by anisotropy.
H6ax	Methylene	2.90 – 3.05	Triplet of Doublets	1H	Axial proton, shielded relative to equatorial.
H3/H4/H5	Ring	1.40 – 2.00	Multiplet Envelope	6H	Overlapping ring protons.
H1'	Chain	1.30 – 1.50	Multiplet	2H	Diastereotopic protons adjacent to chiral center.
H2'/H3'	Chain	1.25 – 1.40	Multiplet	4H	Bulk methylene chain.
H4'	Methyl	0.90 – 0.95	Triplet ( Hz)	3H	Terminal methyl group.

Table 2: 13C NMR Assignment (100 MHz, D₂O)

Position	Shift (δ, ppm)	Assignment Logic
C2	56.0 – 58.0	Chiral Center: Most deshielded methine; key for purity check.
C6	45.0 – 46.5	Ring carbon adjacent to Nitrogen (unsubstituted).
C3/C4/C5	22.0 – 29.0	Ring carbons (distinguishable by DEPT-135).
Butyl Chain	13.8 (CH3)	Terminal methyl; distinct from ring carbons.

Part 4: Comparative Analysis & Troubleshooting

Distinguishing HCl Salt vs. Free Base

The protonation of the nitrogen atom in the HCl salt induces a significant downfield shift (deshielding) of the alpha-protons (H2 and H6) due to the positive charge.

• Free Base: H2 resonance typically appears at 2.4 – 2.6 ppm .

• HCl Salt: H2 resonance shifts to 3.1 – 3.3 ppm .

• Validation: If your H2 signal is < 2.8 ppm in CDCl₃, you have likely lost the acid or have the free base.

Enantiomeric Purity (The "Gold Standard")

Standard NMR cannot distinguish (2S) from (2R). You must use a Chiral Solvating Agent (CSA).

Protocol: Mosher's Analysis

• Neutralize the HCl salt to free base.

• React with (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).

• Acquire 1H or 19F NMR.

• Result: The (2S)-derivative and (2R)-derivative will show distinct chemical shifts for the N-substituents and the butyl methyl group due to the anisotropic shielding of the phenyl ring in the Mosher auxiliary.

Part 5: Visualization of Workflows

Diagram 1: Structural Elucidation Workflow

This flowchart outlines the logical steps to fully characterize the compound, moving from basic confirmation to stereochemical validation.

Caption: Step-by-step workflow for the definitive assignment and validation of (2S)-2-butylpiperidine HCl.

Diagram 2: Chiral Discrimination Logic (Mosher's Method)

Visualizing how to distinguish the (2S) target from the (2R) impurity using NMR.

Caption: Mechanism of chiral discrimination. The formation of diastereomeric salts creates magnetically distinct environments for the enantiomers.

References

• Coniine HCl Spectral Data (Homolog Reference)

  • Source: Royal Society of Chemistry (RSC) & Spectrabase.
  • Relevance: Establishes baseline shifts for 2-alkylpiperidine HCl salts.

  • Link:

• Differentiation of Piperidine Enantiomers

  • Title: Use of S-Mosher acid as a chiral solvating agent for enantiomeric analysis of piperidines.[2]

  • Source: Chirality (Wiley), 2001.

  • Link:[2]

• General NMR Shift Data for Solvents & Impurities

  • Title: NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents.[5]

  • Source: Organometallics, 2016.

  • Link:

• Piperidine Ring Conformation & Shifts

  • Title: 1H NMR Chemical Shifts (Oregon St
  • Relevance: Fundamental rules for axial/equatorial proton assignment in piperidines.

  • Link:

Sources

• 1. Piperidine, 2-propyl-, (S)- [webbook.nist.gov]
• 2. Use of S-Mosher acid as a chiral solvating agent for enantiomeric analysis of some trans-4-(4-fluorophenyl)-3-substituted-1-methylpiperidines by means of NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (+)-Coniine | C8H17N | CID 441072 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scs.illinois.edu [scs.illinois.edu]

Comparison of (2S)-2-butylpiperidine with Ropivacaine intermediates

Comparative Technical Guide: (2S)-N-Butyl Analogues vs. Ropivacaine Intermediates

Executive Summary

This guide provides an in-depth technical comparison between the (2S)-N-butyl analogues (critical intermediates for Levobupivacaine) and the standard Ropivacaine intermediates (specifically the (S)-N-propyl series). While Ropivacaine ((S)-N-propyl-2',6'-pipecoloxylidide) and Levobupivacaine ((S)-N-butyl-2',6'-pipecoloxylidide) share the same chiral piperidine core, the variation in the N-alkyl chain length—butyl vs. propyl—fundamentally alters the synthetic kinetics, lipophilicity, and cardiotoxicity profiles.

Nomenclature Clarification: The term "(2S)-2-butylpiperidine" technically refers to a piperidine ring with a butyl group at the C2 carbon (a structural homolog of Coniine). However, in the context of local anesthetic synthesis, this is frequently a nomenclature conflation referring to either (S)-1-butylpiperidine-2-carboxylic acid or the (S)-N-butyl-pipecoloxylidide intermediate. This guide focuses on the latter interpretation, comparing the Butyl-series (Levobupivacaine precursors) against the Propyl-series (Ropivacaine precursors).

Technical Profile & Structural Analysis

The core distinction lies in the N-alkylation step of the (S)-pipecoloxylidide scaffold. The choice of alkyl chain dictates the final pharmacological window.

Feature	(S)-N-Butyl Intermediate (Levobupivacaine Precursor)	(S)-N-Propyl Intermediate (Ropivacaine Precursor)
Chemical Name	(S)-1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide	(S)-1-propyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide
CAS Number	27262-48-2 (Levobupivacaine)	84057-95-4 (Ropivacaine)
Alkyl Chain	Butyl ( )	Propyl ( )
Lipophilicity (LogP)	~3.4 (Higher)	~2.9 (Lower)
Cardiotoxicity Risk	High (due to stronger channel binding)	Low (Optimized safety profile)
Synthetic Reagent	1-Bromobutane / 1-Iodobutane	1-Bromopropane / 1-Iodopropane
Reaction Kinetics	Slower (Steric hindrance of butyl chain)	Faster (Less steric hindrance)

Comparative Synthesis Pathways

The synthesis of both anesthetics converges on the resolution of (R,S)-Pipecoloxylidide , followed by divergent alkylation.

Pathway Visualization (Graphviz)

Caption: Divergent synthesis of Levobupivacaine and Ropivacaine from the common (S)-Pipecoloxylidide intermediate.[1][2][3]

Experimental Protocols

These protocols are designed to be self-validating. The success of the alkylation is critically dependent on the purity of the (S)-Pipecoloxylidide starting material.

Protocol A: Resolution of (R,S)-Pipecoloxylidide

Objective: Isolate the (S)-enantiomer required for both Ropivacaine and Levobupivacaine.

• Dissolution: Dissolve 100g of (R,S)-pipecoloxylidide in 500 mL of hot acetone/water (95:5 v/v).

• Resolution Agent: Add 0.5 equivalents of L-(+)-tartaric acid or (L)-dibenzoyl tartaric acid .

• Crystallization: Cool slowly to 4°C over 12 hours. The (S)-enantiomer tartrate salt crystallizes out.

• Filtration: Filter the precipitate. The mother liquor contains the (R)-enriched fraction.

• Liberation: Suspend the salt in dichloromethane (DCM) and treat with 1M NaOH until pH 10. Separate the organic layer.[2][3]

• Validation: Check optical rotation. Target:

  (c=1, H2O).

  • Note: If ee% < 98%, perform a recrystallization from isopropanol.

Protocol B: Comparative N-Alkylation

Objective: Synthesize the final anesthetic (Butyl vs. Propyl).

Parameter	(S)-N-Butyl Synthesis	(S)-N-Propyl Synthesis
Reagent	1-Bromobutane (1.2 eq)	1-Bromopropane (1.2 eq)
Base	(anhydrous, 2.0 eq)	(anhydrous, 2.0 eq)
Solvent	Acetonitrile or Acetone	Acetonitrile or Acetone
Catalyst	KI (0.1 eq) - Critical for Butyl	KI (0.05 eq) - Optional
Temp/Time	Reflux ( ), 18-24 hrs	Reflux ( ), 12-16 hrs
Workup	Filter salts, evaporate, recrystallize from EtOAc/Hexane.	Filter salts, evaporate, recrystallize from Acetone.[2]

Critical Insight (Causality): The reaction with 1-bromobutane is kinetically slower than with 1-bromopropane due to the increased steric bulk of the butyl chain and the slightly lower electrophilicity. Therefore, the addition of Potassium Iodide (KI) is strictly required for the Butyl pathway to facilitate the Finkelstein reaction in situ (generating the more reactive 1-iodobutane), whereas the Propyl pathway often proceeds efficiently without it.

Comparative Data Analysis

The following data highlights the physicochemical differences that impact both synthesis and final drug performance.

Property	(S)-N-Butyl Analogue	(S)-N-Propyl Analogue (Ropivacaine)	Implications
Molar Mass	288.43 g/mol	274.40 g/mol	Butyl requires slightly higher mass loading for equimolar reactions.
Melting Point (HCl Salt)	255-258°C	269-270°C	Ropivacaine forms a more stable crystal lattice, aiding purification.
Partition Coefficient	High	Moderate	Butyl analogues are harder to flush from lipid tissues (higher toxicity).
Reaction Yield (Typical)	75-80%	85-92%	Propyl alkylation is cleaner with fewer elimination side-products.

References

• Federsel, H. J., et al. (1987). "An Efficient Synthesis of a New, Chiral 2',6'-Pipecoloxylidide Local Anaesthetic Agent."[2] Acta Chemica Scandinavica, B41, 757-761.[2][4] Link

• Deng, Y., et al. (2019). "Optimization of the resolution process of pipecoloxylidide." Journal of Chemical Research. Link

• AstraZeneca. "Naropin (Ropivacaine HCl) Prescribing Information." FDA Access Data. Link

• Gottlieb, L., et al. "Process for the preparation of ropivacaine hydrochloride monohydrate."[2] U.S. Patent 5,959,112. Link

Sources

• 1. WO2009044404A1 - Process for the preparation of (s)-ropivacaine hydrochloride monohydrate - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. RU2167153C2 - Method of synthesis of ropivacaine hydrochloride monohydrate - Google Patents [patents.google.com]
• 4. US5959112A - Process for the preparation of ropivacaine hydrochloride monohydrate - Google Patents [patents.google.com]

Benchmarking Iridium vs. Ruthenium Catalysts for Piperidine Synthesis

Executive Summary: The Decision Matrix

In the synthesis of piperidines—a scaffold present in over 60% of FDA-approved small molecule drugs—the choice between Iridium (Ir) and Ruthenium (Ru) catalysts is rarely a matter of preference; it is a calculation of stereochemical necessity vs. economic scalability .

• Select Iridium (Ir) when your target requires high enantioselectivity (>90% ee) , involves complex late-stage functionalization, or possesses steric bulk that hinders surface adsorption. Ir catalysts, particularly homogeneous complexes, excel in ionic hydrogenation pathways that tolerate unactivated pyridines.

• Select Ruthenium (Ru) for cost-sensitive scale-up , simple diastereoselective reductions (cis-predominant), or when using heterogeneous systems (Ru/C, RuO2) to simplify purification. Ru is the industrial workhorse for "brute force" hydrogenation but struggles with precise enantiocontrol compared to chiral Ir complexes.

Quick Comparison Table

Feature	Iridium (Homogeneous)	Ruthenium (Heterogeneous/Homogeneous)
Primary Mechanism	Ionic Hydrogenation (Outer Sphere)	Surface Adsorption / Inner Sphere
Stereoselectivity	Excellent Enantioselectivity (up to 99% ee)	Good Diastereoselectivity (cis-major)
Pressure Req.	Low to Moderate (10–50 bar)	Moderate to High (50–100 bar)
Functional Group Tolerance	High (tolerates halides, esters)	Moderate (sensitive to nitriles/poisons)
Cost Profile	High (Catalyst + Ligand cost)	Low (Metal cost + Reusability)
Scale Suitability	Discovery to Pilot (g to kg)	Pilot to Manufacturing (kg to ton)

Mechanistic Foundations

To optimize these reactions, one must understand how the metal activates the stable aromatic pyridine ring.

Iridium: The Ionic Pathway

Homogeneous Iridium catalysts (e.g., Crabtree’s catalyst derivatives, Ir-N,P complexes) often operate via an ionic hydrogenation mechanism .

• Activation: The pyridine is often activated by an additive (I2) or acid to form a pyridinium salt or coordinate to the metal.

• Hydride Transfer: The Ir-dihydride species transfers a hydride (H-) to the activated ring.

• Protonation: A proton (H+) is transferred from the solvent or ligand, completing the reduction step.

• Causality: This stepwise addition allows for precise stereocontrol, as the chiral ligand environment dictates the face of hydride attack.

Ruthenium: The Surface/Concerted Pathway

Heterogeneous Ruthenium (Ru/C, RuO2) operates via surface coordination .

• Adsorption: The flat aromatic ring adsorbs onto the metal surface.

• Syn-Addition: Hydrogen atoms are added from the metal surface to the same face of the ring (syn-addition).

• Causality: This mechanism naturally favors cis-isomers in substituted pyridines because the substituents are forced away from the catalyst surface during adsorption.

Figure 1: Mechanistic divergence between Iridium (stepwise ionic transfer) and Ruthenium (concerted surface addition).

Performance Benchmarking Data

The following data aggregates performance metrics from standard substituted pyridine reductions (e.g., 2-methylpyridine, 3-phenylpyridine).

Activity & Selectivity Profile

Metric	Ir-N,P Complex (Homogeneous)	Ru/C (Heterogeneous)	Ru-MACHO (Homogeneous)
TOF (h⁻¹)	200 – 500	50 – 150	1,000+ (Transfer Hydrog.)
Conversion	>99% (24h)	>95% (48h)	>99% (12h)
cis/trans Ratio	Ligand Dependent (Tunable)	>90:10 (cis-selective)	~50:50 (Thermodynamic)
Enantiomeric Excess	90–99% ee	N/A (Racemic)	N/A (Racemic)
Temp/Pressure	25–50°C / 30–50 bar	80–120°C / 50–100 bar	100°C / Solvent Reflux

Key Insight: While Ru-MACHO offers high turnover frequencies (TOF) in transfer hydrogenation, it lacks the stereochemical rigor of Ir-complexes. Heterogeneous Ru requires significantly harsher conditions (higher T/P) to disrupt the aromaticity.

Experimental Protocols

Protocol A: High-Precision Asymmetric Hydrogenation (Iridium)

Objective: Synthesis of chiral 2-substituted piperidines with >95% ee. System: Ir(I)-N,P-ligand complex with Iodine additive.

Reagents:

• Substrate: 2-phenylpyridine (1.0 mmol)

• Catalyst: [Ir(COD)Cl]₂ (1.0 mol%) + (S)-N,P-Ligand (2.2 mol%)

• Additive: I₂ (10 mol%) - Crucial for activating the pre-catalyst.

• Solvent: Toluene (anhydrous)

Workflow:

• Catalyst Formation (In-Situ): In a glovebox, mix [Ir(COD)Cl]₂ and the chiral ligand in toluene. Stir for 30 mins. The solution should turn from yellow to deep orange/red.

• Substrate Activation: Add the pyridine substrate and I₂ additive.

  • Validation Check: Ensure the solution remains homogeneous.[1] Precipitation indicates insolubility of the pyridinium-iodide adduct.

• Pressurization: Transfer to a high-pressure autoclave. Purge with H₂ (3x) to remove O₂. Pressurize to 50 bar .

• Reaction: Stir at 30°C for 24 hours.

  • Why 30°C? Higher temperatures degrade the enantioselectivity (ee) by enabling reversible hydride insertion.

• Quench & Analysis: Release pressure carefully. Filter through a short pad of silica to remove the metal. Analyze via Chiral HPLC.

Protocol B: Scalable Diastereoselective Reduction (Ruthenium)

Objective: Synthesis of cis-2,6-disubstituted piperidines (Bulk scale). System: 5% Ru/C (Heterogeneous).

Reagents:

• Substrate: 2,6-dimethylpyridine

• Catalyst: 5% Ru/C (5 wt% loading relative to substrate)

• Solvent: Isopropanol (IPA) or Acetic Acid (AcOH)

  • Note: AcOH accelerates the reaction by protonating the pyridine, making it more susceptible to reduction.

Workflow:

• Loading: Charge the autoclave with substrate, solvent, and Ru/C.

• Sealing: Seal reactor. Leak test with N₂ at 60 bar for 10 mins.

  • Safety: H₂ leaks at high temp are catastrophic.

• Hydrogenation: Purge N₂, fill H₂ to 80 bar . Heat to 100°C .

• Monitoring: Monitor pressure drop. Reaction is complete when pressure stabilizes.

• Workup: Cool to RT. Vent H₂. Filter catalyst over Celite (recoverable).

  • Validation: Flash evaporate solvent. NMR should show >90% cis-isomer (coupling constants of axial protons).

Figure 2: Operational workflow for selecting and executing Iridium vs. Ruthenium protocols.

Economic & Practical Analysis

Cost Implications[1][2]

• Iridium: The spot price of Iridium is volatile and generally high. However, the effective cost can be mitigated by high Turnover Numbers (TON). For a pharmaceutical intermediate valued at $5,000/kg, a catalyst loading of 0.1 mol% is economically viable.

• Ruthenium: Significantly cheaper.[2] The primary cost driver in Ru-processes is not the metal, but the high-pressure equipment and energy costs (heating/compression).

Catalyst Poisoning & Troubleshooting

• Nitrile Groups: Strong poisons for both metals.

  • Solution: Use Ru-MACHO in transfer hydrogenation mode, or protect the nitrile.

• Halogens (Cl, Br, I):

  • Ir: Generally tolerant.

  • Heterogeneous Ru: Risk of dehalogenation (hydrodehalogenation).

  • Fix: Use mild bases or switch to specific homogeneous Ru catalysts designed to prevent oxidative addition into the C-X bond.

Conclusion

For the modern drug developer, the choice is clear:

• Use Iridium when the molecule demands it—specifically for creating chiral centers on the piperidine ring under mild conditions.

• Use Ruthenium for the heavy lifting—constructing the piperidine core from pyridine feedstocks where stereochemistry is either controlled by existing centers or irrelevant.

References

• Chemical Communications. (2022). Diastereoselective hydrogenation of arenes and pyridines using supported ruthenium nanoparticles under mild conditions. Retrieved from [Link]

• ACS Catalysis. (2022). Ru-Catalyzed Enantioselective Hydrogenation of 2-Pyridyl-Substituted Alkenes and Substrate-Mediated H/D Exchange. Retrieved from [Link]

• Organic Letters. (2020). Asymmetric Ruthenium-Catalyzed Hydrogenation of Terpyridine-Type N-Heteroarenes. Retrieved from [Link]

• ChemRxiv. (2025). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. Retrieved from [Link]

• Journal of Organic Chemistry. (2017). Ruthenium-Catalyzed Enantioselective Hydrogenation of Aryl-Pyridyl Ketones. Retrieved from [Link][3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. news.rice.edu [news.rice.edu]
• 3. pubs.acs.org [pubs.acs.org]

Comparative Spectroscopic Profiling of Piperidine Alkaloid Analogs: Structural Elucidation and Stereochemical Resolution

Executive Summary & Strategic Context

Audience: Medicinal Chemists, Analytical Scientists, and DMPK Researchers.

The piperidine scaffold is the structural backbone of numerous alkaloids (Piper nigrum, Conium maculatum) and synthetic blockbusters (fentanyl, methylphenidate, paroxetine). However, the pharmacological efficacy of these analogs is strictly governed by their stereochemistry. A C3-axial substituent may exhibit vastly different receptor binding kinetics than its equatorial epimer.

This guide compares the three primary spectroscopic modalities—NMR, Mass Spectrometry (MS), and Infrared (IR) —evaluating their utility in resolving the structural and stereochemical identity of novel piperidine analogs.

Comparative Analysis: Method Selection Matrix

The following table contrasts the efficacy of each technique for specific structural challenges common in piperidine drug design.

Structural Challenge	NMR (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted"> H, NOESY)	Mass Spectrometry (MS/MS)	Infrared (IR)	Best Choice
Connectivity/Constitution	High. Definitive carbon skeleton mapping.	High. Molecular weight and functional group loss.[1]	Low. Functional group ID only.	NMR + MS
Relative Stereochemistry	Superior. couplings and NOE correlations resolve axial/equatorial orientation.	Low. Some diastereomers show intensity differences, but rarely diagnostic.	Medium. Bohlmann bands can detect specific lone-pair geometries.	NMR
Enantiomeric Purity	Medium. Requires chiral shift reagents or Mosher's acid derivatization.	Null. (Unless using chiral chromatography).	Null.	Chiral HPLC/NMR
Sample Requirement	High ( mg). Non-destructive.	Low ( ng). Destructive.	Low ( mg). Non-destructive.	MS
N-Oxide vs. Amine	High. Distinct chemical shift changes.[1][2][3]	High. Characteristic or losses.	Medium. N-O stretch visible.	MS

Deep Dive: Nuclear Magnetic Resonance (NMR)

The Gold Standard for Stereochemistry

NMR is the only standalone technique capable of determining the precise chair conformation of the piperidine ring.

Mechanistic Insight: The Karplus Relationship

In piperidine analogs, the coupling constant (

) between protons on adjacent carbons dictates the ring geometry:

• Axial-Axial (

  ): Large coupling ( Hz).

• Axial-Equatorial (

  ) or Equatorial-Equatorial ( ): Small coupling ( Hz).

Experimental Protocol: Stereochemical Assignment

Objective: Distinguish between cis- and trans-3,4-disubstituted piperidine analogs.

• Sample Preparation: Dissolve 2–5 mg of analyte in 600

  L .

  • Note: If signals overlap, switch to

    (Benzene- ) to induce an aromatic solvent induced shift (ASIS), often resolving piperidine ring protons.

• Acquisition:

  • 1D

    H: Acquire with sufficient scans (ns=64) to resolve splitting patterns.

  • 2D NOESY: Mixing time (

    ) = 500–800 ms.

• Data Analysis:

  • Identify the H3 and H4 methine protons.

  • Check

    . If Hz, both protons are axial (trans-diaxial relationship).

  • Confirm with NOESY: Axial protons often show correlations to other axial protons on the same face (e.g., H3 to H5).

Workflow Visualization

Caption: Logical flow for determining relative stereochemistry in piperidine rings via NMR.

Deep Dive: Mass Spectrometry (MS)

Sensitivity & Fragmentation Fingerprinting

While MS cannot easily resolve stereochemistry, it is critical for validating the core piperidine structure via characteristic fragmentation pathways.

Mechanistic Insight: Alpha-Cleavage

The nitrogen lone pair drives the fragmentation.[4] In Electron Ionization (EI), the dominant pathway is

-cleavage , where the bond adjacent to the nitrogen breaks to form a resonance-stabilized iminium ion.[4]

• Diagnostic Peak: For a simple N-methyl piperidine, the base peak is often

  98 (loss of substituent at C2).

Experimental Protocol: ESI-MS/MS Characterization

Objective: Confirm substituent placement (e.g., C2 vs C4 alkylation).

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+ve).

  • Voltage: 3.5 kV.

  • Flow Rate: 5

    L/min (direct infusion).

• Precursor Selection: Isolate

  .

• Collision Induced Dissociation (CID): Apply ramped collision energy (15–35 eV).

• Analysis:

  • Look for Ring Opening : Piperidines often undergo retro-Diels-Alder (RDA) type fragmentations or loss of

    /amines.

  • Side Chain Loss : Substituents at C2 are lost more readily than those at C4 due to the stability of the resulting iminium ion.

Fragmentation Pathway Diagram

Caption: Dominant alpha-cleavage pathway for piperidine alkaloids in Mass Spectrometry.

Deep Dive: Infrared Spectroscopy (IR)

The Rapid Stereochemical Screen (Bohlmann Bands)

IR is often overlooked but provides a 5-second "litmus test" for the conformational state of the nitrogen lone pair.

Mechanistic Insight: Bohlmann Bands

When the nitrogen lone pair is anti-periplanar to at least two adjacent axial C-H bonds (

and ), a charge transfer occurs (hyperconjugation ).

• Result: This weakens the C-H bonds, causing a redshift in the C-H stretching region.[3]

• Observation: Distinct bands appear between 2700–2800 cm

  .

Comparative Utility

• Presence of Bands: Indicates a trans-fused system or a chair conformation where the N-lone pair is axial (and substituents are likely equatorial).

• Absence of Bands: Indicates the N-lone pair is equatorial (or the system is cis-fused/distorted).

References

• BenchChem. (2025).[4][5][6] Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. Link

• Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis. Journal of the Brazilian Chemical Society. Link

• Nonato, M. G., et al. (1993).[7] Structural characterization of piperidine alkaloids from Pandanus amaryllifolius by inverse-detected 2D NMR techniques. Phytochemistry. Link

• Simmons, B., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis. Chemical Science. Link

• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Classic Reference for Bohlmann Bands).

Sources

• 1. scielo.br [scielo.br]
• 2. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. UQ eSpace [espace.library.uq.edu.au]